C10H10N2O4S2

Core Science & Biosynthesis

Sulfathiazole and the Disruption of Bacterial Folate Synthesis: A Mechanistic and Kinetic Analysis

Executive Summary

Folate derivatives are indispensable for the biosynthesis of purines, pyrimidines, and certain amino acids in both prokaryotic and eukaryotic cells. However, unlike mammalian cells which utilize preformed dietary folates via active transport, most bacteria must synthesize tetrahydrofolate (THF) de novo. This obligate biological divergence provides a highly selective therapeutic window for antimicrobial intervention[1]. Sulfathiazole, a short-acting member of the sulfonamide antibiotic class, capitalizes on this vulnerability by competitively targeting the bacterial folate synthesis pathway[2]. This technical guide explores the precise mechanism of action, kinetic profiling, and experimental validation protocols associated with sulfathiazole-mediated enzyme inhibition.

Mechanistic Deep Dive: Competitive Inhibition of DHPS

The core target of sulfathiazole is dihydropteroate synthase (DHPS, EC 2.5.1.15) , a critical enzyme that catalyzes the condensation of para-aminobenzoic acid (pABA) with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) to form 7,8-dihydropteroate[3].

Because sulfathiazole is a structural analog of pABA, it acts as a competitive inhibitor at the DHPS active site[4]. The mechanism of action is two-fold:

• Active Site Occlusion: Sulfathiazole competitively displaces pABA, halting the natural progression of the folate pathway[5]. Because the binding pocket of DHPS highly favors the para-aminobenzenesulfonamide core, the drug effectively blocks the natural substrate from entering[6].

• Dead-End Product Formation: DHPS can mistakenly utilize sulfathiazole as a pseudo-substrate, conjugating it with DHPPP to form a non-functional sulfa-dihydropteroate (sulfa-DHP) analog[3]. This dead-end metabolite cannot be processed by the downstream enzyme dihydrofolate synthase (DHFS), leading to a rapid depletion of intracellular dihydrofolate (DHF) and, subsequently, tetrahydrofolate (THF)[3].

The cessation of THF production stalls DNA replication, exerting a potent bacteriostatic effect that halts bacterial proliferation and allows the host immune system to clear the infection[2].

Folate synthesis pathway disruption via Sulfathiazole competitive inhibition and dead-end products.

Kinetic Profiling and Quantitative Data

Understanding the binding affinity and inhibitory kinetics of sulfathiazole relative to other sulfonamides is essential for rational drug design and overcoming resistance. The efficacy of these inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50) or their inhibitory constant (Ki)[7].

Table 1: Comparative Kinetic Parameters of Sulfonamides against DHPS

Inhibitor	Target Organism	Inhibition Metric	Value (µM)	Reference Source
Sulfathiazole	Escherichia coli	ICngcontent-ng-c479124531="" class="ng-star-inserted">50	25.31	[7]
Sulfathiazole	Mycobacterium spp.	Ki	2.3 - 14.0
Sulfamethoxazole	Escherichia coli	IC50	16.0	[7]
Sulfadiazine	Escherichia coli	Ki	2.5	[8]
Dapsone	Plasmodium falciparum	Ki	~0.4	[7]

(Note: Absolute values vary based on assay conditions such as pABA concentration and specific enzyme isoforms.)

Experimental Methodology: DHPS Inhibition Assay

To accurately quantify the inhibitory potency of sulfathiazole and screen novel analogs, researchers employ in vitro DHPS inhibition assays. Historically, these relied on radioactive substrates or coupled enzymatic reactions (using DHFR to monitor NADPH oxidation)[8]. However, modern high-throughput screening often utilizes Fluorescence Polarization Assays (FPA)[6].

Causality in Experimental Design: The FPA provides a self-validating system by measuring the direct displacement of a fluorescently labeled probe from the DHPS active site[6]. A small fluorescent tracer tumbles rapidly in solution, resulting in low polarization. When bound to the larger DHPS enzyme, tumbling slows, and polarization increases. If sulfathiazole successfully competes for the active site, the tracer is displaced back into solution, and polarization decreases. This direct binding assay eliminates confounding variables introduced by downstream coupling enzymes (like DHFR), ensuring that the measured IC50 reflects true DHPS affinity[6].

Protocol: High-Throughput DHPS Fluorescence Polarization Assay

• Reagent Preparation: Prepare solutions of DHPS enzyme (e.g., S. aureus or E. coli derived, 1:1500 dilution), 4 mM DHPPP, pABA, and a fluorescein-labeled tracer (1:200 dilution). All solutions must be prepared in a standard Phosphate-Buffered Saline (PBS) at pH 7.2, supplemented with 40 mM MgCl2 to support enzymatic stability[6].

• Inhibitor Dilution: Prepare a high-concentration stock of sulfathiazole in 100% DMSO. Create serial dilutions in PBS to generate a dose-response range (e.g., 0.5–500 ng/mL)[6][8].

• Assay Assembly: In a 96-well or 384-well microplate, combine 50 µL of DHPS, 50 µL of DHPPP, 50 µL of pABA/inhibitor mix, and 50 µL of the fluorescent tracer[6].

• Incubation: Incubate the microplate at room temperature for 2 to 15 minutes to allow binding equilibrium to be reached[6].

• Measurement: Read the microplate using a multimode reader capable of fluorescence polarization. Set the excitation wavelength ( λex​ ) to 485 nm and the emission wavelength ( λem​ ) to 528 nm, with an emission cutoff of 515 nm[6].

• Data Analysis: Plot the fluorescence polarization (FP) values against the logarithm of the sulfathiazole concentration. Fit the data to a four-parameter logistic curve to determine the IC50[8].

Step-by-step workflow for the DHPS Fluorescence Polarization Assay.

Resistance Mechanisms and Drug Development Implications

The clinical utility of sulfathiazole has been historically challenged by the emergence of bacterial resistance. Resistance mechanisms directly exploit the competitive nature of DHPS inhibition:

• Target Modification (DHPS Mutations): Point mutations in the chromosomal folP gene (encoding DHPS) or the acquisition of plasmid-borne, highly divergent DHPS variants (e.g., sul1, sul2) alter the architecture of the active site[9]. These structural shifts reduce the binding affinity for sulfathiazole while preserving sufficient catalytic efficiency for the smaller natural substrate, pABA[2].

• Substrate Overproduction: Certain resistant strains upregulate the synthesis of pABA. By drastically increasing the intracellular concentration of the natural substrate, the bacteria shift the competitive equilibrium, effectively outcompeting sulfathiazole for DHPS occupancy[2][9].

Modern drug development efforts focus on designing next-generation DHPS inhibitors that bind outside the highly mutable pABA pocket or act as slow-binding inhibitors (SBIs) with prolonged target residence times, thereby overcoming these classical resistance pathways[10].

References

• Patsnap Synapse: Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs, Mechanisms of Action, and Drug Target URL: [Link]

• ResearchGate: Folate biosynthesis inhibition by sulfonamide URL: [Link]

• National Institutes of Health (PMC): Succinylsulfathiazole modulates the mTOR signaling pathway in the liver of c57BL/6 mice via a folate independent mechanism URL:[Link]

• ACS Publications: Development of a Dihydropteroate Synthase-Based Fluorescence Polarization Assay for Detection of Sulfonamides and Studying Its Recognition Mechanism URL: [Link]

• Bentham Open: Folate Biosynthesis – Reappraisal of Old and Novel Targets in the Search for New Antimicrobials URL:[Link]

• Patsnap Synapse: What is the mechanism of Sulfathiazole? URL:[Link]

• IBMC: Slow-binding inhibitors of enzymes: kinetic characteristics and pharmacological interest URL: [Link]

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The Rational Design and Historical Validation of Sulfathiazole: A Foundational Antimicrobial Whitepaper

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Guide & Historical Pharmacology Whitepaper

Executive Summary: The Dawn of the Sulfa Era

Before the mass production of penicillin, the sulfonamide class of drugs represented the first systemic defense against fatal bacterial infections[1]. The discovery of Prontosil by Gerhard Domagk in the early 1930s revealed that its active metabolite, sulfanilamide, could halt streptococcal infections[1]. However, early sulfa drugs suffered from high toxicity and narrow therapeutic windows.

In 1939, researchers R.J. Fosbinder and L.A. Walter, alongside W.A. Lott and F.H. Bergeim, independently synthesized sulfathiazole (2-(p-aminobenzenesulfonamido)thiazole)[2][3]. By substituting the sulfonamide nitrogen with a heterocyclic thiazole ring, they dramatically lowered the drug's pKa to 7.2, improving its pharmacokinetic profile, absorption rate, and clinical efficacy against Streptococcus pneumoniae and Staphylococcus species[2][4]. This whitepaper deconstructs the chemical synthesis, mechanistic pathways, and foundational experimental protocols that validated sulfathiazole as a pioneering antimicrobial agent.

Chemical Synthesis: A Self-Validating Protocol

The industrial and laboratory synthesis of sulfathiazole requires precise electrophilic aromatic substitution. Direct coupling of sulfanilyl chloride with 2-aminothiazole is chemically unviable; the free para-amine group on sulfanilyl chloride would act as a competing nucleophile, leading to uncontrolled self-polymerization.

To bypass this, a self-validating protection-deprotection scheme is employed using N-acetylsulfanilyl chloride (ASC) .

Step-by-Step Synthesis Methodology

• Step 1: Protection & Activation. Aniline is acetylated to form acetanilide, protecting the amine. Subsequent chlorosulfonation with chlorosulfonic acid yields ASC.

  • Causality: The acetyl group sterically and electronically dampens the nucleophilicity of the amine, ensuring the sulfonyl chloride exclusively reacts with the target heterocycle.

• Step 2: Heterocyclic Coupling. ASC is reacted with 2-aminothiazole in the presence of anhydrous pyridine.

  • Causality: Pyridine serves a dual purpose as both the solvent and an acid scavenger. It neutralizes the hydrochloric acid byproduct generated during the formation of the sulfonamide bond, driving the reaction to completion via Le Chatelier’s principle.

• Step 3: Deprotection (Hydrolysis). The resulting intermediate is subjected to alkaline hydrolysis (using NaOH) followed by neutralization.

  • Causality: Alkaline conditions selectively cleave the amide bond of the acetyl protecting group without breaking the more stable sulfonamide linkage, liberating the active free amine required for DHPS binding.

• Step 4: Purification. The crude sulfathiazole is recrystallized from boiling water or dilute ethanol to yield a pure polymorph (melting point 202–202.5°C)[2].

Mechanism of Action: Competitive Inhibition of DHPS

Sulfathiazole acts as a bacteriostatic agent by disrupting the de novo synthesis of bacterial folic acid (Vitamin B9)[5][6]. Unlike human cells, which rely on dietary folate transport, susceptible bacteria must synthesize tetrahydrofolic acid—a critical cofactor for purine, pyrimidine, and amino acid biosynthesis[6][7].

The primary target is the enzyme dihydropteroate synthase (DHPS) . Sulfathiazole is a structural analog of para-aminobenzoic acid (PABA)[5]. By acting as a competitive inhibitor, sulfathiazole binds to the active site of DHPS, preventing the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin-pyrophosphate (DHPP)[6][8]. This steric blockade halts the production of dihydropteroic acid, ultimately arresting bacterial DNA replication and cell division[5][6].

Caption: Bacterial Folate Synthesis Pathway and Competitive Inhibition by Sulfathiazole.

Experimental Pharmacology: In Vitro and In Vivo Methodologies

To validate the efficacy of sulfathiazole, rigorous in vitro susceptibility testing and in vivo translational models are required.

Protocol A: In Vitro MIC Determination (Broth Microdilution)

• Objective: Quantify the Minimum Inhibitory Concentration (MIC) of sulfathiazole against S. pneumoniae.

• Step 1: Inoculum Standardization. Grow colonies on blood agar overnight. Suspend in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), then dilute to a final well concentration of 5×105 CFU/mL[5].

  • Causality: Standardizing the inoculum prevents the "inoculum effect," an artifact where artificially high bacterial loads overwhelm the competitive inhibition kinetics of the drug, leading to false resistance readings.

• Step 2: Serial Dilution. Prepare two-fold serial dilutions of sulfathiazole in a 96-well microtiter plate using Mueller-Hinton broth (depleted of thymidine/thymine)[5].

  • Causality: Standard media often contains exogenous thymidine, which allows bacteria to bypass the folate pathway blockade. Depleted media forces reliance on de novo synthesis, ensuring accurate measurement of DHPS inhibition.

• Step 3: Incubation & Analysis. Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration preventing visible turbidity[5].

Protocol B: Murine Model of Pneumococcal Septicemia

Mice exhibit exquisite sensitivity to S. pneumoniae, mimicking the acute bacteremic phase of human lobar pneumonia[4].

• Step 1: Infection. Intraperitoneally inject mice with a lethal dose ( LD90​ ) of log-phase S. pneumoniae.

• Step 2: Therapeutic Intervention. Administer sulfathiazole via oral gavage (or as 1% of the diet) starting 2 hours post-infection, continuing every 4-6 hours[4].

  • Causality: Sulfathiazole has a rapid clearance rate in murine models. Frequent dosing is mandatory to maintain serum concentrations above the MIC and sustain the bacteriostatic effect until host macrophages can clear the opsonized pathogens[4].

• Step 3: Endpoint Analysis. Monitor survival rates over 7-14 days compared to an untreated control group.

Caption: Standardized In Vivo Efficacy Workflow for Sulfathiazole in Murine Models.

Clinical Translation and Quantitative Efficacy

Upon its introduction, sulfathiazole demonstrated a vastly superior clinical profile compared to its predecessors. In historical clinical trials (circa 1940) treating pneumococcus pneumonia, sulfathiazole maintained comparable efficacy to sulfapyridine but with significantly reduced severe toxicities (such as renal crystalluria and severe vomiting) due to its lower rate of acetylation and higher solubility in urine[4].

Quantitative Comparison of Early Sulfonamides

Metric / Property	Sulfanilamide	Sulfapyridine	Sulfathiazole
Discovery / Synthesis	1935 (Metabolite of Prontosil)[1]	1938	1939 (Fosbinder, Walter, Lott, Bergeim)[2][3]
Primary Target Pathogens	Streptococcus pyogenes	Streptococcus pneumoniae	S. pneumoniae, Staphylococcus spp.[4]
Physicochemical (pKa)	10.4	8.4	7.2[2]
Pharmacokinetics (Absorption)	Rapid	Slow and Irregular[4]	Rapid and Predictable[4]
Metabolism (Acetylation)	Moderate	High (Poorly soluble)[4]	Low (Higher solubility)[4]
Historical Mortality (Pneumonia)	Ineffective	~9-10%	~8%[4]
Primary Dose-Limiting Toxicity	Cyanosis, Acidosis	Severe Nausea, Renal Crystalluria	Mild Nausea, Occasional Rash[4]

Evolutionary Resistance and Modern Applications

Despite its initial success, the clinical utility of sulfathiazole in human medicine waned due to the rapid emergence of bacterial resistance and the advent of beta-lactam antibiotics[1][5].

Resistance mechanisms are highly instructive for modern drug design:

• Target Mutation: Point mutations in the bacterial folP gene alter the conformation of the DHPS enzyme. This reduces the binding affinity for the bulky thiazole ring of sulfathiazole while retaining sufficient affinity for the smaller, native PABA substrate[6][8].

• Substrate Overproduction: Resistant strains upregulate the synthesis of PABA, effectively outcompeting the drug at the DHPS active site via mass action[6].

Today, while largely retired from systemic human use, sulfathiazole remains a vital asset. It is utilized in veterinary medicine due to its cost-effectiveness against specific animal pathogens, and it serves as a critical 9 for the synthesis of more complex, modern therapeutic compounds[9].

References

• [5] BenchChem. Sulfathiazole: A Technical Overview of its Antibacterial Spectrum and Mechanism of Action.5

• [6] Patsnap Synapse. What is the mechanism of Sulfathiazole?6

• [7] Patsnap Synapse. Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs.7

• [1] BenchChem. The Rise and Fall of a Wonder Drug: A Technical History of Sulfathiazole.1

• [2] DrugFuture. Sulfathiazole: Literature References & Chemical Properties.2

• [8] Yun, M. K., et al. (NIH/PMC). Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase.8

• [9] Ningbo Inno Pharmchem. The Historical Significance and Evolving Applications of Sulfathiazole Sodium.9

• [3] Annals of Internal Medicine (ACP Journals). SULFATHIAZOLE IN THE TREATMENT OF PNEUMOCOCCUS PNEUMONIA.3

• [4] Annals of Internal Medicine (ACP Journals). SULFATHIAZOLE IN THE TREATMENT OF PNEUMOCOCCUS PNEUMONIA (Clinical Trial Data).4

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs, Mechanisms of Action, and Drug Target [synapse.patsnap.com]
• 8. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]

Synthesis and Mechanistic Evaluation of 1,5-Naphthalenedisulfonamide (C10H10N2O4S2)

Executive Summary

The compound corresponding to the molecular formula C10H10N2O4S2 is 1,5-Naphthalenedisulfonamide . In the realm of medicinal chemistry, advanced materials, and polymer science, this molecule serves as a highly rigid, bifunctional scaffold. The naphthalene core provides lipophilicity and π -stacking capabilities, while the two sulfonamide groups offer robust hydrogen-bonding potential and sites for further functionalization. It has been historically investigated for its utility in intumescent thermal coatings[1] and remains a valuable precursor in the design of bivalent pharmaceutical agents.

This whitepaper details the causality-driven synthetic pathway, mechanistic rationale, and self-validating experimental protocols required to synthesize 1,5-naphthalenedisulfonamide from basic starting materials.

Retrosynthetic Analysis & Causality

To architect a robust synthesis for 1,5-naphthalenedisulfonamide, the most logical retrosynthetic disconnection occurs at the sulfur-nitrogen bonds.

• S-N Bond Formation: Sulfonamides are reliably synthesized via the nucleophilic acyl substitution of sulfonyl chlorides with ammonia. Therefore, the immediate precursor is 1,5-naphthalenedisulfonyl chloride.

• C-S Bond Activation: The sulfonyl chloride is derived from 1,5-naphthalenedisulfonic acid. The conversion of a highly polar sulfonic acid to a non-polar sulfonyl chloride requires a potent chlorinating agent (e.g., Phosphorus pentachloride, PCl 5​ ) to provide the necessary thermodynamic driving force.

• Electrophilic Aromatic Substitution: The sulfonic acid is synthesized from naphthalene. The causality behind the reagent and condition selection here is strictly governed by regioselectivity. Sulfonation at the α -position (C1 and C5) is kinetically favored but sterically hindered. By maintaining low reaction temperatures, kinetic control is enforced, preventing the thermodynamic drift toward the 2,6-isomer and yielding the desired 1,5-isomer[2].

Mechanistic Pathways

The forward synthesis relies on manipulating kinetic versus thermodynamic control. During the initial sulfonation, the first equivalent of SO 3​ attacks the α -position of the electron-rich naphthalene ring. The resulting sulfonic acid group is strongly electron-withdrawing, deactivating the substituted ring. Consequently, the second electrophilic attack is directed to the unsubstituted ring, specifically at the kinetically favored C5 position, yielding 1,5-naphthalenedisulfonic acid[2].

Fig 1: Stepwise synthesis of 1,5-Naphthalenedisulfonamide from naphthalene.

Experimental Protocols: A Self-Validating System

As a standard in process chemistry, a synthesis is only as reliable as its in-process controls (IPCs). The following protocols are designed as a self-validating system; a reaction is not considered complete until specific orthogonal parameters are met.

Fig 2: Self-validating quality control workflow for intermediate and final product isolation.

Step 1: Kinetically Controlled Sulfonation

• Procedure: Dissolve naphthalene in an inert organic solvent (e.g., methylene chloride). Cool the solution to -10°C to 0°C. Slowly add liquid sulfur trioxide (SO 3​ ) dissolved in the same solvent. Maintain the temperature strictly below 20°C to prevent thermodynamic isomerization. Quench with water, neutralize to form the disodium salt, and precipitate[2].

• Causality: The low temperature traps the reaction at the kinetic product (1,5-isomer). The conversion to the disodium salt facilitates isolation via precipitation from the aqueous layer.

Step 2: Chlorosulfonylation

• Procedure: In a round-bottomed flask equipped with an air condenser, combine 1 mole of finely divided PCl 5​ and 0.4 moles of the dried disodium salt of 1,5-naphthalenedisulfonic acid. Heat the mixture in an oil bath at 110°C for 1 hour. Extract the hot mixture with chloroform, filter, and concentrate. Cool in an ice bath to crystallize the product[3].

• Causality: The disodium salt is highly stable and unreactive toward mild chlorinating agents. PCl 5​ is selected because the formation of the strong P=O bond in the POCl 3​ byproduct provides the thermodynamic driving force to overcome the stability of the sulfonate salt[3].

• Self-Validation Check: The isolated 1,5-naphthalenedisulfonyl chloride must exhibit a melting point of 181–183 °C[3]. A depressed melting point indicates incomplete chlorination or isomeric contamination, mandating a secondary chloroform recrystallization before proceeding.

Step 3: Amination

• Procedure: Dissolve the validated 1,5-naphthalenedisulfonyl chloride in a minimal amount of dry tetrahydrofuran (THF). Slowly add this solution dropwise to a vigorously stirred, large excess of concentrated aqueous ammonium hydroxide (NH 4​ OH) at 0°C. Allow the reaction to warm to room temperature and stir for 4 hours. Filter the resulting white precipitate, wash extensively with cold water, and dry under vacuum.

• Causality: Ammonia is used in a large stoichiometric excess. It acts as both the primary nucleophile (attacking the pentacoordinate trigonal bipyramidal sulfur transition state) and the auxiliary base. It neutralizes the two equivalents of HCl generated during the bis-amination, preventing the protonation of unreacted ammonia which would otherwise stall the reaction.

• Self-Validation Check: The final 1,5-naphthalenedisulfonamide product must exhibit a melting point of approximately 200 °C[4].

Quantitative Data Summary

The following table summarizes the physicochemical properties and expected yields across the synthetic workflow, providing a rapid reference for scale-up calculations.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Target Yield (%)	Melting Point (°C)	Role in Synthesis
Naphthalene	C10H8	128.17	N/A	80	Starting Material
1,5-Naphthalenedisulfonic acid	C10H8O6S2	288.30	~70–75	N/A (Salt)	Intermediate 1
1,5-Naphthalenedisulfonyl chloride	C10H6Cl2O4S2	325.18	65–88	181–183	Intermediate 2
1,5-Naphthalenedisulfonamide	C10H10N2O4S2	286.33	>85	~200	Final Product

Sources

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• 2. 1,5-Naphthalenedisulfonic acid | 81-04-9 | Benchchem [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. evitachem.com [evitachem.com]

physical and chemical properties of sulfathiazole powder

The Solid-State Architecture of Sulfathiazole: A Technical Guide to Physical and Chemical Profiling

In the realm of active pharmaceutical ingredients (APIs), few molecules present as rich and complex a landscape for solid-state chemistry as sulfathiazole. While historically deployed as a short-acting sulfonamide antibiotic, its modern value lies in its role as the quintessential model system for polymorphism [1]. With over 100 known solvates and at least five distinct anhydrous polymorphs, sulfathiazole serves as a rigorous testing ground for crystallization control, thermal analysis, and structural characterization.

As an application scientist, I approach sulfathiazole not merely as a chemical compound, but as a dynamic system governed by thermodynamic and kinetic forces. This whitepaper deconstructs the , detailing the causality behind its behavior and providing field-proven, self-validating protocols for its isolation and analysis.

Chemical Speciation and Molecular Dynamics

Sulfathiazole (C₉H₉N₃O₂S₂) is an amphoteric organosulfur compound characterized by a sulfonamide group attached to a thiazole ring [1]. Its chemical behavior in solution and solid states is dictated by two primary phenomena: tautomerism and pH-dependent ionization.

Tautomeric Equilibrium: Sulfathiazole exhibits tautomerism, oscillating between an amino-thiol form and an imino-thione form. In the solid state, the imino-thione tautomer overwhelmingly predominates [2]. Why? The crystalline lattice is thermodynamically stabilized by a robust network of intramolecular hydrogen bonds that specifically favor the imino configuration, locking the molecule into this state during nucleation.

Ionization and Speciation: The molecule possesses two distinct pKa values: 2.2 (protonation of the aniline amino group) and 7.24 (deprotonation of the sulfonamide nitrogen) [2]. This creates a U-shaped solubility profile. In neutral aqueous environments (pH ~6.0), it is highly insoluble (~60 mg/100 mL) because the neutral species lacks the charge necessary for robust hydration [2]. Adjusting the pH below 2.2 or above 7.24 drastically increases solubility via the formation of cationic or anionic species, respectively.

Fig 1. pH-dependent speciation and UV-induced degradation pathways of sulfathiazole.

The Polymorphism Paradigm (Physical Properties)

Sulfathiazole’s physical properties are inextricably linked to its crystal packing. It exists in at least five recognized polymorphic forms (I, II, III, IV, and V) [3].

At room temperature, the thermodynamic stability follows the order: III ≈ IV > II > I , making Form III the most stable and Form I the most metastable[4]. However, this is an enantiotropic system. As thermal energy increases, the stability hierarchy inverts. Forms II, III, and IV will undergo a solid-state transformation into Form I between 140 °C and 170 °C[5]. Consequently, Form I exhibits the highest melting point (~201 °C) because it is the thermodynamically stable phase at elevated temperatures.

Quantitative Data Summary

To facilitate rapid comparison, the core physicochemical metrics of sulfathiazole are summarized below:

Property	Value	Mechanistic Significance
Molecular Weight	255.32 g/mol	Standard baseline for stoichiometric calculations [1].
LogP	0.96	Moderate lipophilicity; facilitates passage through lipid membranes [2].
pKa Values	2.2 & 7.24	Dictates amphoteric behavior and sorption to clay/inorganic minerals [3].
Aqueous Solubility	~60 mg/100 mL (pH 6.03)	Poor neutral solubility necessitates salt forms (e.g., sodium sulfathiazole) for high-concentration dosing [2].
Melting Point (Form I)	201–202.5 °C	Represents the melt of the high-temperature stable phase [5].
Melting Point (Form V)	196 °C	Distinct melt followed immediately by an exotherm (melt recrystallization) [5].

Experimental Methodologies

To study sulfathiazole is to master the control of its crystallization. Below are two self-validating protocols designed to isolate specific polymorphs and definitively characterize them.

Protocol 1: Solvent-Directed Polymorph Isolation

Causality: Polymorph selection is driven by how solvent molecules interact with sulfathiazole dimers in solution. Shorter-chain alcohols (ethanol, methanol) favor the formation of the β-dimer, which nucleates Forms II, III, and IV. Conversely, the steric bulk of 1-propanol or 1-butanol disrupts β-dimer formation, forcing the molecules into an α-dimer configuration that selectively nucleates the metastable Form I [4].

Step-by-Step Methodology:

• Saturation: Dissolve 5.0 g of raw sulfathiazole powder (mixed forms) in 100 mL of 1-propanol (to target Form I) or 100 mL of 50/50 water/ethanol (to target Form III) in a jacketed crystallizer at 60 °C.

• Clarification: Hot-filter the solution through a 0.22 µm PTFE membrane to remove heterogeneous nucleating agents (dust, undissolved seeds).

• Controlled Cooling: Program the crystallizer to cool at a linear rate of 0.5 °C/min down to 10 °C. Crucial: Rapid cooling in 1-propanol kinetically traps the α-dimers, yielding the needle-like morphology characteristic of Form I.

• Harvesting: Filter the resulting crystals under a vacuum and wash with a minimal volume of cold, matching solvent.

• Drying: Dry under a vacuum at 30 °C for 12 hours. (Avoid temperatures >40 °C to prevent premature solid-state phase transitions).

Fig 2. Solvent-directed polymorph isolation workflow utilizing steric hindrance for phase control.

Protocol 2: Solid-State Characterization (Self-Validating System)

Causality: Differential Scanning Calorimetry (DSC) alone is deceptive for sulfathiazole. Because Forms II, III, and IV transform into Form I upon heating, their final melting endotherm will always appear at ~201 °C [5]. Therefore, DSC must be coupled with Powder X-ray Diffraction (PXRD). PXRD is non-destructive and captures the lattice structure at ambient temperature. If PXRD confirms Form III, but DSC shows a melt at 201 °C, the system self-validates the occurrence of a thermal phase transition during the scan.

Step-by-Step Methodology:

• PXRD Fingerprinting (Ambient):

  • Lightly grind the isolated powder using an agate mortar to minimize preferred orientation without inducing mechanochemical phase changes.

  • Scan from 5° to 40° 2θ using Cu-Kα radiation.

  • Validation Check: Look for distinguishing peaks. For example, the presence of a peak at 21.6° 2θ indicates Form II contamination. A pure Form IV sample must have <1% intensity at this specific angle [5].

• Thermal Profiling (DSC):

  • Weigh 3–5 mg of the PXRD-validated sample into a crimped aluminum pan with a pinhole (to allow solvent/moisture escape).

  • Heat at a rate of 10 °C/min from 25 °C to 220 °C under a 50 mL/min nitrogen purge.

  • Data Interpretation: A broad endotherm between 130–170 °C confirms the solid-state transition of Forms II/III/IV into Form I. A single, sharp endotherm at 201 °C confirms the starting material was already Form I [5].

Conclusion

Mastering sulfathiazole requires an appreciation for the delicate interplay between its chemical speciation and its physical crystal packing. By understanding how steric hindrance in solvents dictates dimer formation, and by recognizing the enantiotropic thermal behavior that confounds simple melting point analysis, researchers can utilize sulfathiazole as a highly predictable, self-validating model for advanced solid-state pharmaceutical development.

References

• PubChem - Sulfathiazole (CID 5340). National Institutes of Health (NIH).
• Grokipedia - Sulfathiazole: Physical and Chemical Properties.
• ChemBK - Sulfathiazole Chemical Database.
• Crystal Growth & Design (ACS Publications) - Polymorph Selection with Morphology Control Using Solvents.
• Crystal Growth & Design (ACS Publications) - Relative Stabilities of the Five Polymorphs of Sulfathiazole.

Thermodynamic and Kinetic Profiling of Sulfathiazole Solubility Across Laboratory Solvents: A Comprehensive Guide

As a Senior Application Scientist in pharmaceutical formulation, I frequently encounter bottlenecks where the intrinsic solubility of an active pharmaceutical ingredient (API) dictates the entire downstream workflow. Sulfathiazole (STZ), a classic short-acting sulfonamide antibiotic, serves as an excellent model compound for understanding solvent-solute interactions, polymorphism, and thermodynamic solubility limits.

This whitepaper provides an in-depth mechanistic analysis of sulfathiazole solubility across various laboratory solvents. By anchoring our approach in self-validating experimental protocols, we can ensure that the thermodynamic data generated is both accurate and phase-consistent.

Mechanistic Determinants of Sulfathiazole Solubility

Before empirical testing, one must analyze the physicochemical properties of the solute. Sulfathiazole is a weakly acidic compound with a pKa of approximately 7.1[1]. Its molecular architecture contains multiple hydrogen-bond donors and acceptors, making its dissolution highly dependent on the solvent's dielectric constant and hydrogen-bonding capacity.

Furthermore, STZ exhibits complex solid-state polymorphism, existing in at least five distinct crystalline forms (Forms I–V). Because solubility is a function of both the solvent's solvation energy and the crystal lattice energy of the specific polymorph, the absolute solubility is highly solvent-dependent. While the solubility ratio between polymorphs (e.g., Form I vs. Form IV) is fundamentally governed by the free energy difference between their solid states and remains relatively constant across different solvents, their absolute solubilities vary drastically[2]. Form III is the most commonly utilized commercial form, but metastable forms can undergo rapid solvent-mediated phase transformations (SMPT) in highly polar solvents like water or methanol[2].

Comparative Solubility Data in Laboratory Solvents

Solvent selection for STZ must balance polarity, protic/aprotic nature, and Hildebrand solubility parameters. The following table synthesizes the quantitative and relative solubility profile of STZ at standard ambient temperature (25 °C).

Table 1: Solubility Profile of Sulfathiazole at 25 °C

Solvent	Classification	Solubility Data / Rank	Mechanistic Causality
Water	Highly Polar Protic	~0.6 mg/mL (Very Low)	Despite high polarity, neutral water cannot sufficiently overcome the strong intermolecular H-bonding within the STZ crystal lattice at pH 6.0[1].
Ethyl Acetate	Polar Aprotic	Low	Lacks strong H-bond donating capability, resulting in weak solvation of the sulfonamide group[2].
Ethanol	Polar Protic	Moderate	Amphiphilic nature allows for better disruption of the STZ lattice than water, though aliphatic chain length limits total capacity[2].
Acetone	Polar Aprotic	High	Strong dipole moment and H-bond acceptor properties yield a solubility approximately 3x higher than that of pure ethanol[3].
Methanol	Polar Protic	Very High	The small molecular radius and dual H-bond donor/acceptor roles provide optimal solvation entropy and enthalpy[2].
DMSO	Highly Polar Aprotic	~51.0 mg/mL (Extremely High)	Exceptional H-bond accepting capability and high Hildebrand solubility parameters strongly stabilize the STZ monomer in solution[1].

Experimental Methodology: The Self-Validating Shake-Flask Protocol

A common critical failure in solubility determination is neglecting to verify the solid state of the API post-equilibration. If Form III transforms into Form IV during the experiment, the resulting UV-Vis data reflects Form IV's solubility, invalidating the target measurement. To ensure scientific integrity, I mandate a self-validating shake-flask protocol that strictly couples liquid-phase quantitation with solid-phase characterization.

Step-by-Step Protocol

• Sample Preparation : Weigh an excess amount (~50 mg) of phase-pure STZ (e.g., Form III) into a 20-mL borosilicate glass scintillation vial[4].

  • Causality: Providing an excess of the solid ensures the solution reaches true thermodynamic saturation rather than just a kinetic dissolution state.

• Solvent Addition : Add 10 mL of the target solvent (e.g., Methanol, Acetone, or an aqueous buffer). Seal the vial tightly with a PTFE-lined cap.

  • Causality: PTFE prevents solvent evaporation and atmospheric moisture ingress, which could alter the solvent's dielectric properties over time.

• Thermal Equilibration : Submerge the vial in a temperature-controlled shaker bath at 25.0 ± 0.1 °C. Agitate at 100 rpm for 24 to 48 hours[3].

  • Causality: Solubility is highly temperature-dependent. A 48-hour window allows sufficient time for the diffusion layer to equilibrate with the bulk solvent, preventing underestimation of the saturation point.

• Phase Separation : Rapidly filter the suspension through a 0.45 µm PTFE membrane filter into a clean vial[3].

  • Causality: The syringe and filter must be pre-warmed to 25 °C. A sudden temperature drop during filtration causes immediate micro-precipitation of the API in the filter pores, artificially lowering the measured concentration.

• Liquid-Phase Quantitation : Dilute the filtrate appropriately with the mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy (λmax ~258 nm) against a validated calibration curve.

• Solid-Phase Verification (The Validation Step) : Recover the residual solid from the filter. Dry gently under a vacuum and immediately analyze via Powder X-Ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC).

  • Causality: If the PXRD diffractogram deviates from the initial Form III reference, a solvent-mediated phase transition has occurred. The solubility data must be flagged as invalid for Form III[2].

Workflow of the self-validating shake-flask method for sulfathiazole solubility determination.

Advanced Solubilization Strategies

When the intrinsic solvent capacity of standard laboratory solvents is insufficient for a specific assay, formulation scientists must engineer the solvent environment using thermodynamic principles:

• pH Modulation : Because STZ is a weak acid, adjusting the aqueous buffer pH above 8.0 will ionize the sulfonamide group. This shifts the compound into its salt form (e.g., Sulfathiazole Sodium), exponentially increasing aqueous solubility up to ~50 mg/mL[1].

• Co-Solvency : Binary and ternary mixtures can exploit synergistic solvation. For instance, adding water to acetone alters the dielectric environment, increasing STZ solubility up to six times compared to pure acetone under specific volume ratios (e.g., 7:3 v/v)[3]. Ternary mixtures like acetonitrile/n-propanol/water have also been shown to yield high solubility peaks at specific mole fractions[4].

• Excipient Complexation : The use of cyclic oligosaccharides, such as hydroxypropyl-β-cyclodextrin, can encapsulate the hydrophobic thiazole and phenyl moieties of STZ. This host-guest complexation significantly enhances the drug's kinetic and intrinsic solubility profile in purely aqueous media without requiring harsh organic solvents[5].

References

• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs Pharmaceutical Technology[Link]

• Modification of the Solid-State Nature of Sulfathiazole and Sulfathiazole Sodium by Spray Drying National Center for Biotechnology Information (PMC)[Link]

• Polymorphic Solubility Ratio of Famotidine and Sulfathiazole in Various Solvents Crystal Growth & Design - ACS Publications[Link]

• Effects of solubility enhancing excipients on model compounds studied using potentiometric pKa and solubility methods Sirius Analytical / Website Files[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Modification of the Solid-State Nature of Sulfathiazole and Sulfathiazole Sodium by Spray Drying - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. cdn.prod.website-files.com [cdn.prod.website-files.com]

sulfathiazole degradation products and stability analysis

Comprehensive Stability Analysis and Degradation Kinetics of Sulfathiazole: A Technical Whitepaper

Executive Summary

Sulfathiazole (STZ) is a widely utilized sulfonamide antimicrobial agent. However, its susceptibility to degradation during manufacturing, storage, and environmental exposure necessitates rigorous stability-indicating analyses. As a Senior Application Scientist, I approach STZ stability not merely as a regulatory compliance checklist, but as a mechanistic puzzle. Understanding the precise degradation pathways—whether photolytic, oxidative, or hydrolytic—enables the rational design of drug formulations and robust analytical control strategies. This guide details the structural vulnerabilities of STZ, outlines self-validating analytical workflows, and synthesizes kinetic data for pharmaceutical researchers.

Mechanistic Pathways of Sulfathiazole Degradation

To develop a robust stability-indicating method (SIM), one must first understand the causality behind the molecule's degradation. STZ is particularly vulnerable to light and oxidative stress.

2.1 Photodegradation and Isomeric Rearrangement Under UV irradiation or simulated sunlight, STZ undergoes significant phototransformation. The photolytic quantum yield of STZ in buffered water (pH 8.0) is approximately 0.079[1]. Unlike simple bond cleavage, the primary photodegradation pathway involves a complex photo-induced structural rearrangement. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) reveals an isomeric photoproduct with a longer retention time, identified as 2-imino-3-(p-aminobenzenesulfinyl-oxy)-thiazole[1]. This occurs via the photo-cleavage of the sulfonamide bond followed by a partly-diffusion-controlled recombination.

Notably, these photoproducts exhibit significantly reduced antimicrobial potency. When assessing the residual activity of these degradants, it is critical to use the half-maximal inhibitory concentration (IC50) rather than the minimum inhibitory concentration (MIC), as IC50 provides the high-sensitivity dose-response modeling required for comparing serially-diluted experimental solutions[2].

2.2 Advanced Oxidation Processes (AOPs) In oxidative stress scenarios (e.g., exposure to reactive excipients or during wastewater treatment), STZ is highly susceptible to radical attack. The combination of UV irradiation with persulfate (UV/Na₂S₂O₈) generates sulfate radicals ( SO4∙−​ ), which possess a higher oxidation potential and longer half-life than standard hydroxyl radicals ( ∙OH ). This combined process effectively removes 96% to 99% of STZ within 60 to 180 minutes, driving the molecule toward complete mineralization[3][4].

Mechanistic pathways of Sulfathiazole degradation via photolysis and advanced oxidation.

Regulatory Forced Degradation Strategy (ICH Guidelines)

To validate an analytical method's stability-indicating power, forced degradation studies must be executed according to ICH Q1A(R2) and Q1B guidelines[5][6]. The objective is to achieve 5–20% degradation. Excessive stress risks generating secondary degradants that are not clinically relevant, while insufficient stress fails to validate the method's resolving power.

Table 1: Standardized Forced Degradation Conditions for Sulfathiazole

Stress Condition	Reagent / Environment	Exposure Parameters	Target Rationale
Acidic Hydrolysis	0.1 N - 1.0 N HCl	40°C - 60°C for 24-48 hrs	Cleavage of the sulfonamide linkage.
Alkaline Hydrolysis	0.1 N - 1.0 N NaOH	40°C - 60°C for 24-48 hrs	Nucleophilic attack on the thiazole ring.
Oxidation	3% - 10% H2​O2​	Ambient, 24 hrs	N-oxidation of the primary amine.
Thermal (Solid)	Dry Heat	60°C - 105°C for 7 days	Accelerated thermodynamic instability.
Photolytic (ICH Q1B)	Xenon lamp (300–800 nm)	1.2×106 lux hrs	Induces structural rearrangement[6].

Step-by-Step Methodology: LC-MS/MS Stability-Indicating Workflow

To confidently elucidate the structure of STZ degradants, a high-resolution LC-MS/MS approach is required. The following protocol details the causality behind each experimental choice to ensure a self-validating system.

Step 1: Sample Quenching and Preparation

• Action: Neutralize acid/base stressed samples to pH 7.0 using equimolar NaOH or HCl. For oxidative samples, quench residual H2​O2​ with sodium thiosulfate.

• Causality: Quenching immediately halts the degradation kinetics at the targeted time point. Failing to quench allows reactions to continue in the autosampler, which skews quantitative kinetic modeling and produces irreproducible artifact peaks.

Step 2: Chromatographic Separation

• Action: Inject the sample onto a Phenyl-hexyl or Zorbax SB-Phenyl column (e.g., 150 mm × 4.6 mm, 5 μm)[6]. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile.

• Causality: While C18 is the industry standard, a Phenyl phase provides orthogonal π−π selectivity. This is absolutely critical for STZ; the parent drug and its primary photoproduct (2-imino-3-(p-aminobenzenesulfinyl-oxy)-thiazole) are isomers with the exact same mass. The π−π interactions between the column and the rearranged thiazole ring are required to resolve these closely eluting compounds[1][6].

Step 3: High-Resolution Mass Spectrometry (ESI-HRMS)

• Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Utilize data-dependent acquisition (DDA) to trigger MS/MS fragmentation on the top 3 most intense precursor ions.

• Causality: ESI+ readily protonates the basic primary amine of STZ ( [M+H]+ at m/z 256). High mass accuracy (<5 ppm) is mandatory to distinguish isobaric interferences and confirm the elemental composition of the photo-cleaved fragments.

Step 4: Data Processing and Kinetic Modeling

• Action: Plot the natural log of the remaining STZ concentration ln(Ct​/C0​) against time t .

• Causality: STZ degradation under controlled stress (especially UV/oxidant systems) strictly follows pseudo-first-order kinetics[4]. Extracting the rate constant ( k ) allows for the mathematical prediction of shelf-life and environmental persistence.

Step-by-step LC-MS/MS workflow for the isolation and elucidation of STZ degradants.

Quantitative Data & Kinetics Summary

The efficacy of different degradation environments provides insight into the molecule's vulnerabilities. Table 2 summarizes the kinetic parameters of STZ degradation across various advanced oxidation and photolytic systems.

Table 2: Kinetic Parameters of Sulfathiazole Degradation

Degradation System	Removal Efficiency	Reaction Time	Pseudo-1st-Order Rate Constant ( k )	Reference
Direct Photolysis (UV)	67%	180 min	~0.0062 min⁻¹	[4]
UV / Na2​S2​O8​	99%	180 min	0.0141 min⁻¹	[4]
UV / H2​O2​	>90%	60 min	Variable (Matrix dependent)	[3]
Simulated Sunlight (pH 8.0)	Matrix Dependent	N/A	Quantum Yield = 0.079	[1]

Conclusion

The stability analysis of sulfathiazole demands a rigorous, mechanistically grounded approach. By understanding that STZ undergoes complex photo-induced structural rearrangements rather than simple degradation, analytical scientists can better design stability-indicating methods. Employing orthogonal chromatographic techniques (such as Phenyl phases) and high-resolution mass spectrometry ensures that even isomeric degradants are accurately tracked and quantified. Furthermore, kinetic modeling confirms that advanced oxidation processes, particularly UV/Persulfate, are highly effective at mitigating STZ persistence, providing a clear pathway for both pharmaceutical waste management and formulation protection.

References

• Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts Source: PubMed / NIH URL:[Link]

• Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate Source: MDPI URL:[Link]

• Comment on “Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts” Source: NSF / Elsevier URL:[Link]

• Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems Source: IWA Publishing / Water Science & Technology URL:[Link]

• Structural analysis of photo-degradation in thiazole-containing compounds by LC–MS/MS and NMR Source: Ovid / Elsevier B.V. URL:[Link]

Sources

• 1. Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. mdpi.com [mdpi.com]
• 4. iwaponline.com [iwaponline.com]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]

Protocols & Analytical Methods

using sulfathiazole as a selective agent in bacterial culture

Advanced Application Note: Sulfathiazole as a Selective Agent in Bacterial Culture Media

Executive Rationale

In the landscape of microbiological research and drug development, the isolation and maintenance of specific bacterial strains require highly selective environmental pressures. Sulfathiazole, a short-acting synthetic antimicrobial of the sulfonamide class, serves as a powerful selective agent in both solid and liquid culture media. While its systemic clinical use has diminished due to the advent of newer antibiotic classes, its precise, well-characterized biochemical targeting makes it an indispensable tool for isolating resistant transformants, conducting antimicrobial susceptibility testing, and formulating specialized enrichment media (such as those used for Salmonella isolation).

This application note provides a comprehensive, causality-driven guide to formulating and validating sulfathiazole-supplemented media, ensuring reproducible and robust experimental outcomes.

Mechanistic Causality of Selectivity

To utilize sulfathiazole effectively, one must understand the biochemical causality of its bacteriostatic nature. Bacteria, unlike mammalian cells, are obligate synthesizers of their own folic acid (Vitamin B9)—a critical precursor for nucleotide (DNA/RNA) and amino acid synthesis[1].

Sulfathiazole acts as a direct structural analog to. It competitively binds to the active site of the bacterial enzyme 2[2]. By displacing PABA, sulfathiazole prevents the condensation reaction required to form dihydropteroic acid, thereby starving the cell of tetrahydrofolic acid[1]. Because mammalian cells rely on dietary folate and lack the DHPS enzyme entirely, sulfathiazole exhibits profound selective toxicity, making it safe for handling and highly specific to microbial targets.

Fig 1: Competitive inhibition of the bacterial folate synthesis pathway by sulfathiazole.

Quantitative Pharmacodynamics & Working Concentrations

The efficacy of sulfathiazole is highly dependent on the target organism and the presence of resistance elements (such as mutant folP alleles or sux mutations)[3]. The following tables summarize the validated Minimum Inhibitory Concentrations (MIC) and standard working concentrations for laboratory applications.

Table 1: Target Microorganism Susceptibility (MIC Data)

Microorganism	Strain Type	MIC (µg/mL)	Application Context
Escherichia coli	BN102 (Wild-type)	0.25	Baseline susceptibility profiling[4]
Escherichia coli	BN122 / BN123 (Resistant)	10.0 - 14.0	Resistance marker screening[4]

| Citrobacter spp. | Wild-type | Highly Susceptible | Suppression in enrichment media[5] |

Table 2: Standardized Media Concentrations

Application Type	Recommended Final Concentration	Formulation Notes
General Bacterial Selection	10 - 50 µg/mL	Added to base agar post-autoclaving[4]

| Salmonella Selective Enrichment | 100 µg/mL (0.1 g/L) | Combined with 0.9 g/L sulfanilamide[5] |

Media Compatibility & Antagonism (The PABA Effect)

Critical Causality Note: A frequent point of failure in sulfonamide-based selection is the choice of base media. Because sulfathiazole operates via competitive inhibition, its efficacy is easily neutralized by excess substrate. Media containing heavy tissue breakdown products, pus extracts, or complex undefined infusions (e.g., Brain-Heart Infusion) often contain high endogenous levels of PABA and thymidine[2]. This exogenous supply allows the bacteria to bypass the DHPS blockade, resulting in false-positive growth. Recommendation: Always utilize defined minimal media (e.g., M9 minimal salts) or standard Luria-Bertani (LB) broth, which lack antagonistic concentrations of PABA.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every batch of media must pass internal Quality Control (QC) before being used for experimental samples.

Protocol A: Preparation of Sulfathiazole Stock Solutions

Causality: Sulfathiazole free base is highly hydrophobic and poorly soluble in aqueous solutions. Attempting to dissolve it directly in water will result in uneven distribution and failed selection. It must be dissolved in an organic solvent (DMSO or Ethanol)[4]. Alternatively, researchers may utilize 6 for direct aqueous solubility[6].

• Weighing: Aseptically weigh 50 mg of sulfathiazole powder.

• Dissolution: Add 1.0 mL of 100% Dimethyl Sulfoxide (DMSO) to achieve a 50 mg/mL stock concentration. Vortex vigorously until the solution is entirely clear. Gentle warming (up to 37°C) may be applied if dissolution is slow.

• Sterilization: Do not autoclave the stock, as the molecule is susceptible to thermal degradation. Instead, draw the solution into a sterile syringe and pass it through a 0.22 µm PTFE sterile filter into a light-protected microcentrifuge tube[4].

• Storage: Store the stock solution at -20°C. Aliquot to avoid repeated freeze-thaw cycles.

Protocol B: Formulation of Selective Agar

• Base Preparation: Autoclave 1 Liter of defined LB Agar or Minimal Media Agar.

• Thermal Equilibration (Critical Step): Allow the agar to cool in a water bath to 50–55°C . Causality: Adding the antibiotic while the agar is too hot will denature the sulfathiazole pharmacophore, destroying its selective capability.

• Supplementation: Add 0.5 mL of the 50 mg/mL sulfathiazole stock to the cooled agar to achieve a final working concentration of 25 µg/mL[4]. Swirl gently to ensure homogenous distribution without introducing air bubbles.

• Pouring: Pour 20–25 mL of the supplemented agar into sterile Petri dishes. Allow to solidify at room temperature.

• Self-Validating QC Step: Before using the batch for experiments, streak one plate with a known susceptible strain (e.g., E. coli BN102) and another with a known resistant strain (e.g., E. coli BN122).

  • Validation Criteria: The batch is only validated for use if the susceptible strain shows zero visible colonies after 48 hours, while the resistant strain exhibits normal growth kinetics[3].

Fig 2: Standardized workflow for formulating sulfathiazole-supplemented selective media.

Protocol C: Specialized Salmonella Selective Enrichment Broth

Causality: When isolating Salmonella enterica from complex environmental or food samples, competing flora like Citrobacter spp. can overgrow the culture. Sulfathiazole is highly toxic to Citrobacter but well-tolerated by Salmonella at specific concentrations[5].

• Prepare the base enrichment broth.

• Add a synergistic sulfa-drug combination:5 (a 9:1 ratio)[5].

• Inoculate the sample and incubate at 37°C. The anti-metabolite action will suppress non-target organisms, allowing for the selective expansion of the Salmonella population.

Sources

• 1. What is the mechanism of Sulfathiazole? [synapse.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US9029118B1 - Selective enrichment media and uses thereof - Google Patents [patents.google.com]
• 6. chemimpex.com [chemimpex.com]

protocol for determining the minimum inhibitory concentration (MIC) of sulfathiazole

Application Notes and Protocol

Topic: Protocol for Determining the Minimum Inhibitory Concentration (MIC) of Sulfathiazole

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of sulfathiazole, a competitive inhibitor of the bacterial enzyme dihydropteroate synthase.[1][2] As a foundational member of the sulfonamide class of antibiotics, understanding the in vitro efficacy of sulfathiazole is critical for antimicrobial research, resistance monitoring, and veterinary medicine.[1][3] This document moves beyond a simple recitation of steps to explain the scientific principles underpinning the methodology, ensuring that researchers can generate reliable, reproducible, and trustworthy data. We present two gold-standard methodologies, Broth Microdilution and Agar Dilution, aligned with the principles set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][4][5] Key considerations specific to sulfonamides, such as the interpretation of trailing endpoints, are addressed in detail to enhance experimental accuracy.

Scientific Principle: Mechanism of Action and the MIC

Sulfathiazole exerts a bacteriostatic effect by acting as a structural analog of para-aminobenzoic acid (PABA).[2] Bacteria synthesize their own folic acid, an essential cofactor for nucleotide and amino acid synthesis. Dihydropteroate synthase (DHPS) is a critical enzyme in this pathway that catalyzes the condensation of PABA with pteridine.[1] By competitively binding to the active site of DHPS, sulfathiazole blocks the synthesis of dihydropteroic acid, thereby arresting the folic acid pathway and inhibiting bacterial growth.[2][6]

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism after a defined incubation period.[7][8] It is the primary quantitative measure of an antibiotic's potency and is a critical parameter in drug discovery and clinical microbiology.[9]

Recommended Methodologies

Both broth microdilution and agar dilution are considered reference methods for MIC determination.[10] Broth microdilution is generally preferred for testing a large number of antimicrobial agents against a single organism, while agar dilution is efficient for testing a large number of organisms against a few agents.[11]

Broth Microdilution Protocol

This method uses 96-well microtiter plates to perform serial dilutions of sulfathiazole in a liquid growth medium, which is then inoculated with a standardized bacterial suspension.[10][12]

Materials and Reagents

Reagent/Material	Specifications	Causality and Rationale
Sulfathiazole	Analytical Standard Grade Powder	High purity is essential for accurate concentration calculations.
Dimethyl Sulfoxide (DMSO)	ACS Grade or equivalent	Sulfathiazole has limited water solubility; DMSO is a common, relatively inert solvent for preparing high-concentration stock solutions.[1]
Mueller-Hinton Broth (MHB)	Cation-Adjusted (CAMHB)	This is the internationally standardized medium for susceptibility testing of non-fastidious aerobic bacteria.[13][14] Cation adjustment (Ca²⁺, Mg²⁺) is critical for the activity of some antibiotic classes, and using the standard medium ensures comparability of results.
Test Bacterial Strains	Pure, overnight culture (18-24h)	The physiological state of the bacteria can affect susceptibility. Using a fresh, actively growing culture ensures standardization.
Quality Control (QC) Strain	e.g., E. coli ATCC® 25922™, S. aureus ATCC® 29213™	These are reference strains with well-characterized and published MIC ranges.[15][16] Their inclusion validates the test system, including medium, inoculum, and antibiotic potency.
Sterile Saline or PBS	0.85% NaCl, pH 7.2-7.4	Used for preparing a standardized bacterial inoculum without providing nutrients that could permit growth before inoculation.
0.5 McFarland Turbidity Standard	Commercially prepared or lab-validated	This standard corresponds to a bacterial density of approximately 1.5 x 10⁸ CFU/mL and is the cornerstone of inoculum standardization.[1]
Sterile 96-well Microtiter Plates	U- or V-bottom, with lids	Standard format for microdilution assays.

Workflow for Broth Microdilution

Caption: Workflow for the broth microdilution method to determine MIC.

Step-by-Step Protocol

Day 1: Preparation and Inoculation

• Prepare Sulfathiazole Stock Solution:

  • Accurately weigh sulfathiazole powder and dissolve in 100% DMSO to create a high-concentration stock (e.g., 10,240 µg/mL). The stock concentration should be at least 10x the highest concentration to be tested to minimize the final DMSO concentration in the assay.

  • Causality: A high-concentration stock allows for small volume additions to the media, ensuring the final solvent concentration is non-inhibitory to the bacteria (typically ≤1%).

• Prepare Bacterial Inoculum:

  • From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test organism using a sterile loop.

  • Suspend the colonies in sterile saline.

  • Vortex gently and adjust the turbidity to match the 0.5 McFarland standard. This can be done visually or using a nephelometer. This suspension contains ~1.5 x 10⁸ CFU/mL.[1]

  • Causality: The inoculum density is a critical variable; too high a density can lead to falsely elevated MICs (inoculum effect), while too low a density can result in falsely low MICs.[17]

• Standardize Inoculum for Final Plate:

  • Within 15 minutes of preparation, dilute the 0.5 McFarland suspension in CAMHB. The dilution factor is typically 1:150 to achieve a concentration of ~1 x 10⁶ CFU/mL.

  • Causality: This intermediate dilution prepares the inoculum for the final plate concentration of 5 x 10⁵ CFU/mL when equal volumes of inoculum and drug solution are mixed in the wells (or when 100 µL of this dilution is added to 100 µL of broth in the wells).

• Prepare Microtiter Plate:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

  • Prepare a working solution of sulfathiazole in CAMHB at 4x the highest desired final concentration (e.g., if the highest final concentration is 512 µg/mL, prepare a 2048 µg/mL solution).

  • Add 100 µL of this working solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard the final 50 µL from well 10.

  • This leaves well 11 as the growth control (no drug) and well 12 as the sterility control (no drug, no bacteria).

• Inoculate the Plate:

  • Add 50 µL of the standardized inoculum (~1 x 10⁶ CFU/mL) to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each test well is 100 µL, and the final inoculum concentration is ~5 x 10⁵ CFU/mL.[1]

• Incubation:

  • Cover the plate with a lid to prevent evaporation and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[1]

Day 2: Reading and Interpreting Results

• Examine Control Wells:

  • Sterility Control (Well 12): Must be clear (no turbidity). If turbid, the broth or plate was contaminated, and the test is invalid.

  • Growth Control (Well 11): Must show adequate turbidity. If clear, the organism failed to grow, and the test is invalid.

• Determine the MIC:

  • Using a reading aid (e.g., a viewing box with a mirror), observe the wells for turbidity, which indicates bacterial growth.

  • The MIC is the lowest concentration of sulfathiazole that prevents visible growth.[7]

  • CRITICAL NOTE FOR SULFONAMIDES: Sulfonamides can exhibit a "trailing" phenomenon, where a reduced amount of growth is seen over a range of dilutions.[17][18] For sulfamethoxazole (and by extension, other sulfonamides), CLSI and EUCAST recommend reading the endpoint at the concentration that causes ≥80% inhibition of growth compared to the growth control well.[9][19] A faint haze or a small button of growth at the bottom of the well should be disregarded.[19]

Agar Dilution Protocol

In this method, varying concentrations of sulfathiazole are incorporated directly into molten Mueller-Hinton Agar (MHA), and then a standardized inoculum of bacteria is spotted onto the surface of each plate.[11][20]

Additional Materials

Reagent/Material	Specifications
Mueller-Hinton Agar (MHA)	Standard formulation
Sterile Petri Dishes	90mm or 150mm
Inoculum Replicating Device	Optional, but recommended for high throughput

Workflow for Agar Dilution

Caption: Workflow for the agar dilution method to determine MIC.

Step-by-Step Protocol

• Prepare Sulfathiazole-Agar Plates:

  • Prepare a series of sulfathiazole solutions in a suitable solvent at 10x the desired final concentrations.

  • Prepare MHA according to the manufacturer's instructions and hold it in a molten state in a 50°C water bath.

  • For each concentration, add 2 mL of the 10x drug solution to 18 mL of molten agar, mix thoroughly by inverting the tube, and pour into a sterile petri dish.[21]

  • Also prepare a growth control plate containing agar with solvent only.

  • Allow plates to solidify on a level surface and dry before use.

• Prepare Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in section 3.3.2.

  • Dilute this suspension 1:10 in sterile saline to achieve a final concentration of ~1 x 10⁷ CFU/mL.

  • Causality: The final inoculum spotted on the plate should deliver approximately 10⁴ CFU.

• Inoculate Plates:

  • Using a calibrated loop or an inoculum replicator, spot 1-2 µL of the standardized inoculum (~1 x 10⁷ CFU/mL) onto the surface of each agar plate, starting from the lowest concentration and moving to the highest.

  • Allow the inoculated spots to dry completely before inverting the plates.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Reading and Interpreting Results:

  • The growth control plate must show confluent growth at the inoculation spot.

  • The MIC is the lowest concentration of sulfathiazole that completely inhibits visible growth.[19] The growth of a single colony or a faint haze should be disregarded.[19]

Quality Control (QC)

Running a reference QC strain with a known MIC range is mandatory for every batch of tests.[15] This validates the entire testing system. Results are only considered valid if the MIC for the QC strain falls within its acceptable range.

QC Strain	Antimicrobial Agent	Acceptable MIC Range (µg/mL) - CLSI M100[13]
Escherichia coli ATCC® 25922™	Sulfisoxazole*	8 - 32
Staphylococcus aureus ATCC® 29213™	Trimethoprim-Sulfamethoxazole**	≤0.5/9.5

*Note: CLSI M100 provides QC ranges for sulfisoxazole as the class representative for sulfonamides. These ranges are appropriate for validating the test system when determining sulfathiazole MICs.[13][22] **Note: For Trimethoprim-Sulfamethoxazole, the MIC is read for the trimethoprim component, but its performance validates the testing of the sulfonamide component.

Interpretation of MIC Values

The numerical MIC value is interpreted qualitatively as Susceptible (S), Intermediate (I), or Resistant (R) by comparing it to established clinical breakpoints published by bodies like CLSI or EUCAST.[23][24]

• Susceptible (S): Indicates that the organism is likely to be inhibited by the usually achievable concentrations of the antimicrobial agent when the recommended dosage is used.[23]

• Intermediate (I): Includes isolates with MICs that approach attainable blood and tissue levels and for which response rates may be lower. It can also be a technical buffer zone.[25]

• Resistant (R): Indicates that the organism is not likely to be inhibited by the usually achievable concentrations of the agent.[23]

It is critical to consult the most current CLSI M100 or EUCAST breakpoint tables for the specific organism-drug combination, as these breakpoints can be revised.[13][26]

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Sulfathiazole?. Patsnap. Retrieved from [Link]

• Pharmacology of Sulfathiazole ; Pharmacokinetics, Mechanism of Action, Uses, Effects. (2024, December 24). YouTube. Retrieved from [Link]

• Spengler, G., et al. (2023). In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. PMC. Retrieved from [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. Retrieved from [Link]

• Wikipedia. (n.d.). Agar dilution. Wikipedia. Retrieved from [Link]

• Le Doare, K., et al. (2025, February 15). Agar-Dilution Is Comparable to Broth Dilution for MIC Determination in Streptococcus agalactiae. UKHSA Research Portal. Retrieved from [Link]

• Waites, K. B., et al. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Clinical and Laboratory Standards Institute. Retrieved from [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. Retrieved from [Link]

• FWD AMR-RefLabCap. (n.d.). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. FWD AMR-RefLabCap. Retrieved from [Link]

• WOAH - Asia. (n.d.). Antimicrobial susceptibility testing Agar dilution method. WOAH. Retrieved from [Link]

• Bio-protocol. (n.d.). 3.9.1. Broth Microdilution Method to Determine the Minimum Inhibitory Concentration (MIC). Bio-protocol. Retrieved from [Link]

• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Retrieved from [Link]

• EUCAST. (2023, March 13). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. EUCAST. Retrieved from [Link]

• Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Dr.Oracle. (2025, July 31). How do you interpret Minimum Inhibitory Concentration (MIC) values on antibiotic susceptibility testing?. Dr.Oracle. Retrieved from [Link]

• Leibniz Institute DSMZ. (n.d.). Quality Control Strains. DSMZ. Retrieved from [Link]

• Idexx. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Idexx. Retrieved from [Link]

• Andrews, J. M. (2006, March 1). Determination of Minimum Inhibitory Concentrations. Journal of Antimicrobial Chemotherapy. Retrieved from [Link]

• Google Patents. (n.d.). US2592860A - Process for preparing sulfathiazole.

• Emery Pharma. (2016, September 1). How-to guide: Minimum Inhibitory Concentration (MIC). Emery Pharma. Retrieved from [Link]

• CGSpace. (2022, April 6). Quality control of susceptibility testing. CGSpace. Retrieved from [Link]

• Kowalska-Krochmal, B., & Dudek-Wicher, R. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules, 26(4), 1004. Retrieved from [Link]

• Baltekin, Ö., et al. (2024, November 7). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. Retrieved from [Link]

• Kowalska-Krochmal, B., & Dudek-Wicher, R. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC. Retrieved from [Link]

• Brown-Elliott, B. A., et al. (2012). Sulfonamide Resistance in Isolates of Nocardia spp. from a U.S. Multicenter Survey. Journal of Clinical Microbiology, 50(3), 882-887. Retrieved from [Link]

• EUCAST. (2021, December 1). Resistance Detection. EUCAST. Retrieved from [Link]

• CABI Digital Library. (n.d.). How to Use and Interpret Antimicrobial Susceptibility Testing for Common Bacterial Pathogens. CABI. Retrieved from [Link]

• CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Clinical and Laboratory Standards Institute. Retrieved from [Link]

• Vedantam, G., & Nichols, B. P. (1998). Characterization of Mutations Contributing to Sulfathiazole Resistance in Escherichia coli. Antimicrobial Agents and Chemotherapy, 42(1), 89-94. Retrieved from [Link]

• Idexx.com. (n.d.). Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Idexx. Retrieved from [Link]

• EUCAST. (n.d.). MIC Determination. EUCAST. Retrieved from [Link]

• CLSI. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. CLSI. Retrieved from [Link]

• CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. Retrieved from [Link]

• NICD. (n.d.). Antimicrobial susceptibility testing EUCAST disk diffusion method. NICD. Retrieved from [Link]

• EUCAST. (n.d.). EUCAST -standardising antimicrobial susceptibility testing in Europe. EUCAST. Retrieved from [Link]

• Almarzoky Abuhussain, S., et al. (2020). New definitions of susceptibility categories EUCAST 2019: clinic application. PMC. Retrieved from [Link]

• Google Patents. (n.d.). Sulfathiazole preparation - US2592859A.

• CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER). Retrieved from [Link]

• FDA. (2026, February 5). Antibacterial Susceptibility Test Interpretive Criteria. FDA. Retrieved from [Link]

• Gencer, S., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. PMC. Retrieved from [Link]

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Application Note: Sulfathiazole Stock Solution Preparation and Storage for In Vitro Assays

Audience: Researchers, assay developers, and drug development professionals. Focus: Physicochemical handling, stock formulation, stability optimization, and in vitro assay integration.

Introduction and Mechanistic Context

Sulfathiazole is a short-acting sulfonamide antibiotic widely utilized in microbiological research, antimicrobial susceptibility testing (AST), and endocrine disruption assays[1][2][3]. As a competitive inhibitor of bacterial para-aminobenzoic acid (PABA), sulfathiazole blocks the enzyme dihydropteroate synthase (DHPS), thereby halting the synthesis of dihydrofolic acid—a critical precursor for bacterial DNA and RNA synthesis[2].

For in vitro applications, the reliability of sulfathiazole-dependent assays hinges entirely on the physicochemical integrity of the stock solution. The compound is notorious for its poor aqueous solubility at neutral pH and its susceptibility to photodegradation and polymorphic transitions under high humidity[4][5]. This guide details the optimized protocols for formulating, storing, and handling sulfathiazole to ensure reproducible assay performance.

Caption: Sulfathiazole mechanism: competitive inhibition of DHPS in the bacterial folate synthesis pathway.

Physicochemical Profile and Solubility Dynamics

Understanding the solubility profile of sulfathiazole is critical for preventing solvent-induced artifacts. While it is virtually insoluble in water (<1 mg/mL), it exhibits high solubility in Dimethyl Sulfoxide (DMSO)[1][6].

Table 1: Key Physicochemical and Solubility Parameters

Parameter	Value	Scientific Implication
Molecular Weight	255.32 g/mol [7]	Required for precise molarity calculations (e.g., 50 mg/mL = 195.8 mM).
pKa	7.1 - 7.2[1][4]	Solubility is highly pH-dependent; precipitation risk increases in acidic buffers[8].
Water Solubility	< 1 mg/mL (0.5 g/L)[7][9]	Direct dissolution in aqueous media is unfeasible for high-concentration stocks.
DMSO Solubility	≥ 50 mg/mL[6]	DMSO is the mandatory primary solvent for in vitro stock solutions.
Polymorphism	Forms I - V[4][5]	Powder must be protected from humidity to prevent transition to metastable forms[5].

Protocol 1: Preparation of 50 mg/mL Master Stock Solution

To establish a self-validating system, this protocol uses anhydrous DMSO and strictly controls environmental exposure. Moisture contamination in DMSO is the primary cause of spontaneous precipitation during freeze-thaw cycles[4].

Step-by-Step Methodology

• Equilibration: Remove the desiccated sulfathiazole powder from storage (2-8°C or RT) and allow it to equilibrate to room temperature for 30 minutes before opening.

  • Causality: Opening cold containers introduces atmospheric condensation, which degrades the powder and alters its polymorphic state[5].

• Weighing: In a sterile, draft-free environment, weigh exactly 50.0 mg of sulfathiazole powder[6].

• Primary Dissolution: Add 1.0 mL of anhydrous, sterile DMSO (≥99.9% purity) to the powder to achieve a 50 mg/mL (195.8 mM) concentration[6].

• Homogenization: Vortex vigorously for 30–60 seconds. If the solution is not entirely optically clear, apply gentle sonication or warm in a 37°C water bath for 5 minutes[6][8].

• Sterile Filtration: Draw the clear solution into a sterile, solvent-resistant syringe. Filter through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter into a sterile amber vial[6].

  • Causality: Standard PES (Polyethersulfone) or cellulose filters will partially dissolve in 100% DMSO, leaching cytotoxic polymers into your stock and compromising filter integrity. PTFE is chemically inert to DMSO.

Protocol 2: Storage and Aliquoting Workflow

Sulfathiazole is sensitive to light (photodegradation) and repeated freeze-thaw cycles, which induce irreversible crystallization[5][10].

Caption: Workflow for sulfathiazole stock solution preparation, filtration, and temperature-dependent storage.

Storage Guidelines

Immediately after filtration, divide the master stock into single-use aliquots (e.g., 50 µL or 100 µL) in amber microcentrifuge tubes[6].

Table 2: Validated Storage Timelines[4][10][11]

State	Storage Temperature	Maximum Shelf Life	Environmental Controls
Solid Powder	-20°C (Long-term)	1 - 3 Years	Tightly sealed, desiccated, dark[5].
DMSO Stock	-80°C	6 Months	Amber vials, sealed against moisture[10][11].
DMSO Stock	-20°C	1 Month	Amber vials, sealed against moisture[10][11].
Working Solution	4°C to 37°C	< 12 Hours	Prepare fresh daily; do not store[10].

Protocol 3: Preparation of Working Solutions for Assays

The transition from a 100% DMSO stock to an aqueous assay buffer (e.g., Mueller-Hinton broth, DMEM, or PBS) is the most critical failure point. Rapid changes in solvent polarity can cause the drug to crash out of solution[8].

Step-by-Step Methodology

• Thawing: Thaw a single DMSO aliquot at room temperature. Inspect visually for micro-crystals. If present, warm to 37°C and vortex until completely redissolved.

• Intermediate Serial Dilution (Critical Step): Do not dilute the 50 mg/mL stock directly into the final aqueous buffer if your target concentration requires a large dilution factor. Instead, perform serial dilutions in 100% DMSO to reach an intermediate concentration (e.g., 100x your final desired concentration)[8].

• Aqueous Integration: Add the intermediate DMSO solution dropwise to the pre-warmed aqueous assay buffer while vortexing rapidly.

  • Causality: Rapid mixing disperses the DMSO locally before the sulfathiazole reaches its supersaturation threshold in water, preventing nucleation and precipitation[8].

• DMSO Limit Validation: Ensure the final concentration of DMSO in the biological assay does not exceed 0.5% (v/v) [8]. Higher concentrations of DMSO compromise cell membrane integrity and alter bacterial growth kinetics, creating false-positive toxicity data.

Quality Control & Troubleshooting

If assay variability or visible precipitation occurs, consult the following self-validation checks:

• Precipitation upon addition to media:

  • Cause: Localized solvent shock or pH incompatibility (sulfathiazole is less soluble at pH < 7.1)[4][8].

  • Correction: Verify the pH of your assay buffer. Utilize co-solvents if high concentrations are required (e.g., a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline can maintain solubility for in vivo or high-dose in vitro models)[3][11].

• Loss of Antimicrobial Efficacy:

  • Cause: Photodegradation or freeze-thaw induced degradation[5].

  • Correction: Discard the working solution. Thaw a fresh, light-protected aliquot. Ensure incubation chambers are protected from broad-spectrum light.

References

• PubChem - Sulfathiazole (CID 5340) Source: National Institutes of Health (NIH) URL:[Link]

• HY-B0507A-1g | Sulfathiazole (sodium) [144-74-1] Source: Clinisciences URL:[Link](Base domain provided for access)

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Application Note: Sulfathiazole in Veterinary Medicine – Pharmacodynamics, Susceptibility Testing, and Dosing Protocols

Introduction & Pharmacodynamics

Sulfathiazole is a short-acting, broad-spectrum sulfonamide antibiotic historically and currently utilized in veterinary medicine for the management of bacterial infections, including respiratory and enteric diseases in livestock such as swine and cattle[1]. While often replaced by newer antimicrobial classes in human medicine, it remains a highly cost-effective and critical option for herd-level metaphylaxis and targeted veterinary treatments[2].

Sulfonamides are structural analogs of para-aminobenzoic acid (PABA). Sulfathiazole exerts its bacteriostatic effect by acting as a competitive inhibitor of the enzyme dihydropteroate synthase (DHPS)[3][4]. DHPS is responsible for condensing PABA with a pteridine derivative to form dihydropteroic acid, a direct precursor to dihydrofolic acid and, ultimately, tetrahydrofolic acid[3]. Because mammalian host cells assimilate preformed folate from their diet and lack the DHPS enzyme entirely, sulfathiazole exhibits selective toxicity against bacteria that are obligated to synthesize their own folate[2][4].

Fig 1. Sulfathiazole competitive inhibition of DHPS in the bacterial folic acid synthesis pathway.

Pharmacokinetics in Veterinary Species

The pharmacokinetic (PK) profile of sulfathiazole varies significantly across species, which dictates the dosing regimens required to maintain therapeutic plasma concentrations. Sulfathiazole is characterized by rapid absorption and relatively rapid elimination, primarily via renal excretion of the unchanged drug and its acetylated metabolites[5][6].

Because pigs are naturally coprophagic, the pharmacokinetics of sulfonamides in swine can be complicated by the recycling of the drug through the ingestion of contaminated bedding, which must be accounted for during withdrawal periods[7].

Table 1: Comparative Pharmacokinetic Parameters of Sulfathiazole

Species	Route	Dose	Half-life (Elimination)	Volume of Dist. (Vd)	Clearance (Cl)	Bioavailability (F)
Swine [8]	Intravenous (IV)	40 mg/kg	9.0 ± 1.6 h	1.16 ± 0.16 L/kg	0.090 L/kg/h	100%
Swine [8]	Intramuscular (IM)	40 mg/kg	N/A	N/A	N/A	92 ± 4%
Swine [6]	Oral (Solution)	Single Dose	1.4 h	N/A	N/A	73%
Sheep [5]	Intravenous (IV)	Single Dose	1.3 h	N/A	N/A	100%
Sheep [5]	Oral (Solution)	Single Dose	1.3 h	N/A	N/A	73%

(Note: Variations in reported swine half-life depend heavily on the specific compartment models, formulations, and the age/breed of the pigs studied[6][8].)

Protocol: Antimicrobial Susceptibility Testing (AST)

Because bacterial resistance to sulfonamides is widespread and often plasmid-mediated[9], performing Antimicrobial Susceptibility Testing (AST) is a critical prerequisite before initiating herd-level treatment.

Causality & Experimental Design: Standard Mueller-Hinton Broth (MHB) can contain varying levels of thymidine and PABA. High levels of endogenous PABA in the media will competitively overcome the inhibitory effect of sulfathiazole, leading to false-resistant readouts[9]. It is experimentally critical to utilize thymidine-free, low-PABA Cation-Adjusted Mueller-Hinton Broth (CAMHB) or supplement the media with lysed horse blood to neutralize thymidine.

Step-by-Step Methodology (Broth Microdilution)

• Inoculum Preparation: Isolate the target veterinary pathogen (e.g., Haemophilus parasuis) on an appropriate agar plate. Suspend 3-5 distinct colonies in sterile saline to achieve a turbidity strictly equivalent to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

  • Causality: A standardized inoculum prevents the "inoculum effect." If the bacterial load is too high, the sheer volume of synthesized PABA from the bacteria will outcompete the sulfathiazole, yielding artificially high Minimum Inhibitory Concentrations (MICs).

• Broth Inoculation: Dilute the suspension 1:100 in low-PABA CAMHB to yield a final well concentration of 5×105 CFU/mL.

• Antibiotic Serial Dilution: Prepare a two-fold serial dilution of sulfathiazole sodium powder (CAS: 144-74-1)[10] in the 96-well plate. The typical testing range for veterinary isolates spans from 1 µg/mL to 512 µg/mL[10].

• Incubation: Seal the microtiter plate and incubate at 35±2°C for 16-20 hours under ambient air.

• Self-Validating QC Check: Read the MIC of the Quality Control (QC) well containing Escherichia coli ATCC 25922. The entire assay is only validated and actionable if the QC strain's MIC falls within the internationally accepted CLSI/EUCAST range for sulfathiazole.

• MIC Determination: Read the MIC for the clinical isolate as the lowest concentration of sulfathiazole that completely inhibits visible bacterial growth.

Fig 2. Standardized Broth Microdilution Workflow for Sulfathiazole AST.

In Vivo Application & Dosing Protocols

Sulfathiazole is frequently formulated as a water-soluble sodium salt, often in synergistic combination with sulfamethazine, to treat enteritis, pneumonia, and complicated viral infections (e.g., Bovine Respiratory Disease Complex) in swine and cattle[1].

Herd Medication Protocol (Swine & Cattle)

• Formulation: Sulfamethazine Sodium (630 mg/g) and Sulfathiazole Sodium (315 mg/g) water-soluble powder[1].

• Day 1 (Loading Dose): Dissolve 567 g of the powder in sufficient drinking water to medicate 2,680 kg of total herd bodyweight over a 24-hour period[1].

  • Causality: A higher initial loading dose is pharmacokinetically required to rapidly saturate the volume of distribution and achieve steady-state therapeutic plasma concentrations above the MIC of the target pathogen.

• Days 2-4 (Maintenance Dose): Dissolve 567 g in water to medicate 5,360 kg of bodyweight (effectively halving the dose per kg) for subsequent days[1].

• Duration & Monitoring: Treatment should generally not exceed 4 days.

  • Causality: Prolonged use or use in severely dehydrated animals can lead to crystalluria (precipitation of the drug in the kidneys), especially in acidic urine environments[1][7][9]. Ensure continuous access to unmedicated drinking water to maintain adequate hydration and urine output[1][9].

• Withdrawal Period: To comply with Maximum Residue Limits (MRLs) and prevent human consumption of contaminated meat, treated animals must not be slaughtered for food use for at least 10 days following the final treatment[1][8].

References

• Sulfathiazole Sodium-susceptibility testing-TOKU-E. TOKU-E.
• Sulfathiazole Sodium丨CAS 144-74-1. Hangzhou Leap Chem Co., Ltd.
• Sulfathiazole | C9H9N3O2S2 | CID 5340. PubChem - NIH.
• Sulfonamides and Sulfonamide Combinations Use in Animals - Pharmacology. Manual MSD de veterinária.
• What is Sulfathiazole used for?.
• Pharmacokinetics and Tissue Residues of Sulfathiazole and Sulfamethazine in Pigs. NIH.
• Disposition of Sulfonamides in Food-Producing Animals: Pharmacokinetics of Sulf
• Disposition of Sulfonamides in Food-Producing Animals: Pharmacokinetics of Sulf
• General Consideration for Sulfamidine and Sulfathiazole.
• 2 Sulfamed for Animal Use (Canada). Drugs.com.

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Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Sulfathiazole

Target Audience: Researchers, analytical scientists, and drug development professionals.

Mechanistic Rationale & Analytical Strategy

Sulfathiazole (STZ) is a short-acting sulfonamide antibiotic widely monitored in pharmaceutical formulations, biological matrices (e.g., urine), and environmental/food samples (e.g., honey) 1. The gold standard for its quantification is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Ultraviolet (UV) detection.

The Causality of Chromatographic Conditions: Sulfathiazole is an amphoteric molecule characterized by a basic aniline group ( pKa​≈2.3 ) and an acidic sulfonamide proton ( pKa​≈7.1 ). In RP-HPLC, retention relies on hydrophobic interactions between the analyte and the non-polar C18 stationary phase.

• The pH Dilemma: If the mobile phase pH approaches 7.0, the sulfonamide group ionizes. This drastically reduces the molecule's hydrophobicity, leading to poor column retention, peak splitting, and severe tailing due to secondary ionic interactions with residual silanols on the silica support.

• The Solution: By acidifying the mobile phase to a pH of ∼3.0 (using 0.1% formic acid or glacial acetic acid), the sulfonamide moiety is kept fully protonated (neutral), while the aniline group remains predominantly uncharged ( ∼83% neutral at pH 3.0). This targeted suppression of ionization ensures the molecule remains in its most hydrophobic state, guaranteeing sharp, symmetrical peaks and highly reproducible retention times 2. Furthermore, the aromatic ring and sulfonamide chromophores exhibit strong absorbance at 254–270 nm, providing excellent UV sensitivity 3.

Quantitative Data & Methodological Parameters

The following table synthesizes validated chromatographic conditions adapted from established pharmaceutical and environmental protocols 1, 2.

Parameter	Method A: Pharmaceutical / Stability	Method B: Biological / Environmental
Column	C18 Reverse-Phase (250 mm × 4.6 mm, 5 µm)	C18 Reverse-Phase (50 mm × 2.1 mm, 1.7 µm)
Mobile Phase	Water : Methanol : Glacial Acetic Acid (750:249:1 v/v/v)	0.1% Formic Acid in Water : Acetonitrile (80:20 v/v)
Flow Rate	1.0 mL/min (Isocratic)	0.2 mL/min (Isocratic)
Detection Wavelength	UV at 270 nm	UV at 265 nm
Injection Volume	20 µL	10 µL
Column Temperature	Ambient	25 °C
Typical LOD	∼0.1μg/mL	10 ng/mL

Experimental Protocols

Reagent & Mobile Phase Preparation

• Aqueous Component (0.1% Formic Acid): Add 1.0 mL of LC-MS grade formic acid to 1000 mL of high-purity water (Milli-Q or equivalent). Degas via vacuum filtration through a 0.22 µm membrane followed by 10 minutes of sonication.

• Organic Component: Use 100% HPLC-grade Acetonitrile.

• Isocratic Mixture: If not using a binary pump to mix online, pre-mix the aqueous and organic phases in an 80:20 (v/v) ratio and degas thoroughly 2.

Preparation of Standard Solutions

• Stock Solution (100 µg/mL): Accurately weigh 10.0 mg of Sulfathiazole Reference Standard (Purity >98%) into a 100 mL volumetric flask. Dissolve in 10 mL of HPLC-grade methanol, sonicate for 5 minutes, and dilute to volume with the mobile phase. Store at 2–8 °C, protected from light 1.

• Working Standards: Serially dilute the stock solution with the mobile phase to construct a calibration curve spanning 1, 5, 10, 15, 20, and 25 µg/mL.

Sample Preparation Workflows

• Solid Dosage Forms (Tablets): Weigh and finely powder 20 tablets. Transfer a portion equivalent to 10 mg of sulfathiazole into a 100 mL volumetric flask. Add 70 mL of methanol and sonicate for 15 minutes to fully extract the active pharmaceutical ingredient (API). Cool to room temperature, dilute to volume with methanol, and filter a 1 mL aliquot through a 0.45 µm PTFE syringe filter directly into an HPLC vial 1.

• Biological Matrices (Urine): To eliminate matrix interference, adjust 5 mL of the urine sample to pH 4.0. Utilize Magnetic Solid Phase Extraction (MSPE) using synthesized Pd/Fe3O4 nanoparticles or standard Liquid-Liquid Extraction (LLE). Elute the captured STZ with methanol, evaporate to dryness under a gentle stream of nitrogen at 40 °C, and reconstitute the residue in 1 mL of the mobile phase 4.

The Self-Validating System: System Suitability & Validation

A hallmark of a robust analytical method is its ability to self-validate prior to data acquisition. Before injecting unknown samples, the system must pass the following System Suitability Test (SST) criteria using the 10 µg/mL working standard [[5]]():

• Injection Precision: The Relative Standard Deviation (RSD) of the sulfathiazole peak area across five replicate injections must be ≤2.0% . (Validates autosampler precision and baseline stability).

• Peak Tailing Factor ( Tf​ ): Must be ≤1.5 . (Validates that secondary silanol interactions are successfully suppressed by the acidic mobile phase).

• Theoretical Plates ( N ): Must be >2000 . (Validates column efficiency and stationary phase integrity).

• Resolution ( Rs​ ): If performing a stability-indicating assay, resolution between sulfathiazole and its nearest degradation product must be >2.0 .

Actionable Logic: If any of these parameters fail, the automated sequence must halt. The operator should purge the system, verify mobile phase pH, or replace the C18 guard column before proceeding.

Visualizations

Fig 1: Sample preparation workflow for sulfathiazole extraction across different matrices.

Fig 2: Mechanistic causality of acidic mobile phase on sulfathiazole retention and peak shape.

References

• Title: Reverse Phase Liquid Chromatographic Determination of Sulfathiazole Residues in Honey Source: Oxford Academic (OUP) URL: [Link]

• Title: Removal of Sulfamethoxazole, Sulfathiazole and Sulfamethazine in their Mixed Solution by UV/H2O2 Process Source: MDPI (International Journal of Environmental Research and Public Health) URL: [Link]

• Title: Extraction of Sulfathiazole from Urine Samples Using Biosynthesized Magnetic Nanoparticles Source: PubMed Central (PMC) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Extraction of Sulfathiazole from Urine Samples Using Biosynthesized Magnetic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: Standardized Sulfathiazole Disk Diffusion Assay for Antimicrobial Susceptibility Testing

Introduction & Mechanistic Rationale

Sulfathiazole is a short-acting sulfonamide antibiotic historically utilized for its broad-spectrum bacteriostatic properties[1]. In modern drug development and clinical microbiology, evaluating bacterial susceptibility to sulfonamides via the Kirby-Bauer disk diffusion method remains a cornerstone of antimicrobial resistance (AMR) surveillance[2]. However, testing sulfonamides requires extreme precision; the assay is highly susceptible to environmental metabolic interference.

To understand the stringent parameters of this protocol, one must first understand the mechanism of action. Sulfathiazole acts as a structural analog of para-aminobenzoic acid (PABA)[1]. It competitively inhibits dihydropteroate synthase (DHPS) , the bacterial enzyme responsible for condensing PABA with dihydropterin pyrophosphate (DHPP) to form dihydropteroate[3]. By blocking this step, sulfathiazole halts the de novo synthesis of tetrahydrofolate, a crucial precursor for bacterial DNA and RNA synthesis[1],[4].

Fig 1. Sulfathiazole competitive inhibition of DHPS in the bacterial folate synthesis pathway.

Critical Assay Parameters: The Thymidine Paradox

The globally standardized medium for disk diffusion is Mueller-Hinton Agar (MHA) [2]. For sulfathiazole testing, the exact composition of the MHA batch is the single most critical variable.

The Causality of the Thymidine Paradox: Because sulfathiazole targets de novo folate synthesis, its efficacy can be entirely bypassed if the testing environment contains high concentrations of exogenous thymidine or thymine[2],[5]. If MHA is rich in these metabolites, bacteria will salvage them directly from the agar to synthesize DNA, rendering the DHPS pathway obsolete[6]. This metabolic bypass allows the bacteria to grow uninhibited right up to the antibiotic disk, resulting in a false-resistant phenotype[5]. Furthermore, excess PABA in the agar will competitively displace sulfathiazole at the DHPS binding site, also leading to false resistance[7]. Therefore, MHA must be strictly manufactured and validated to maintain minimal PABA and thymidine levels[6].

Self-Validating System: Quality Control & Media Validation

To ensure absolute trustworthiness, this protocol incorporates a self-validating quality control (QC) loop. Before testing clinical or experimental isolates, the MHA batch must be validated.

Media Validation Causality: Enterococcus faecalis ATCC 29212 is highly sensitive to exogenous thymidine[8]. When this strain is tested on MHA using a trimethoprim-sulfamethoxazole (SXT) disk, a satisfactory MHA batch (low thymidine) will yield a clear, distinct zone of inhibition ≥20 mm[8]. If the media contains excess thymidine, the zone will be <20 mm or exhibit heavy inner zonal growth, instantly flagging the media batch as invalid for sulfathiazole testing[8].

Table 1: Quality Control Strains and Expected Zone Diameters

Organism	ATCC Strain	Assay Role	Expected Zone Diameter (Sulfonamide 250/300 µg)
Escherichia coli	25922	Standard Gram-negative QC	15 - 23 mm
Staphylococcus aureus	25923	Standard Gram-positive QC	24 - 34 mm
Enterococcus faecalis	29212	Media Validation (Thymidine check)	≥ 20 mm (using SXT disk)

(Note: Ranges are based on standardized sulfonamide class breakpoints[9],[8].)

Experimental Protocol: Sulfathiazole Disk Diffusion Workflow

Fig 2. Step-by-step workflow for the sulfathiazole disk diffusion assay.

Step 1: Inoculum Preparation

• Select 3–5 well-isolated colonies of the same morphological type from an 18–24 hour agar plate.

• Suspend the colonies in sterile saline (0.85% NaCl) or Mueller-Hinton broth.

• Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL) using a photometric device.

  • Causality: Inoculum density is inversely proportional to zone size. Too heavy an inoculum overwhelms the antibiotic gradient (false resistance); too light an inoculum overestimates susceptibility[5],.

Step 2: Inoculation of Mueller-Hinton Agar

• Dip a sterile cotton swab into the adjusted suspension. Press and rotate the swab against the inside wall of the tube above the fluid level to remove excess liquid.

• Streak the swab over the entire surface of a dried, room-temperature MHA plate. Streak three times, rotating the plate 60 degrees each time to ensure a uniform, confluent lawn of growth.

Step 3: Disk Placement

• Allow the inoculated plate to dry for 3 to 15 minutes to absorb excess surface moisture.

• Apply the Sulfathiazole disk (typically 250 µg or 300 µg)[9] firmly to the agar surface using sterile forceps or a disk dispenser.

  • Causality: The antibiotic begins diffusing into the agar the millisecond it touches the surface. Disks must not be moved once placed, as the concentration gradient is established instantly.

Step 4: Incubation

• Invert the plates (agar side up) and incubate at 35°C ± 2°C in an ambient air incubator for 16–18 hours.

Step 5: Measurement and The 80% Inhibition Rule

• Examine the plates against a dark background using reflected light.

• Measure the zone of inhibition to the nearest millimeter using calipers.

• The 80% Rule (Critical for Sulfonamides): Unlike bactericidal antibiotics that produce sharp, clear edges, sulfathiazole is bacteriostatic[1]. Bacteria contain pre-formed intracellular pools of folate. When placed on the agar, the bacteria continue to replicate for several generations until these internal reserves are entirely depleted[7]. This delayed onset of inhibition results in a faint haze of growth (inner zonal growth) within the zone. You must ignore this faint haze and measure the zone margin at the point where there is an 80% or greater reduction in visible growth compared to the confluent lawn [7],[6].

Troubleshooting & Causal Analysis

Table 2: Troubleshooting Guide

Observation	Causal Factor	Corrective Action
Heavy inner zonal growth / No zone	High thymidine/thymine or PABA in MHA batch[5],[7].	Discard media. Validate new MHA batch with E. faecalis ATCC 29212[8].
Zones uniformly too small	Inoculum density > 0.5 McFarland.	Use a calibrated photometric device to strictly control inoculum density.
Zones uniformly too large	Inoculum density < 0.5 McFarland.	Ensure proper colony suspension and verify with a fresh 0.5 McFarland standard.
Non-confluent, patchy lawn	Inadequate swabbing technique or excess moisture.	Ensure the swab is rotated 60° three times. Allow plate to dry for up to 15 mins before disk placement.

References

• Patsnap Synapse. "What is the mechanism of Sulfathiazole?". patsnap.com. URL: [Link]

• Patsnap Synapse. "Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs". patsnap.com. URL: [Link]

• Fluid Science. "(AST) Antibiotic Susceptibility Testing Discs". fluidscienceltd.com. URL: [Link]

• American Society for Microbiology (ASM). "Kirby-Bauer Disk Diffusion Susceptibility Test Protocol". asm.org. URL: [Link]

• Centers for Medicare & Medicaid Services (CMS). "ANTIMICROBIAL DISK DIFFUSION SUSCEPTIBILITY (BAUER, KIRBY, SHERRIS AND TURK METHOD)". cms.gov. URL: [Link]

• Mast Group. "Mueller Hinton Agar acc to EUCAST 201051". mast-group.com. URL: [Link]

• Microbiology Info. "Mueller Hinton Agar (MHA) – Composition, Principle, Uses and Preparation". microbiologyinfo.com. URL: [Link]

• Department of Agriculture, Fisheries and Forestry (Australia). "Antimicrobial Susceptibility Testing". agriculture.gov.au. URL: [Link]

Sources

• 1. What is the mechanism of Sulfathiazole? [synapse.patsnap.com]
• 2. asm.org [asm.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs, Mechanisms of Action, and Drug Target [synapse.patsnap.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. microbiologyinfo.com [microbiologyinfo.com]
• 7. mast-group.com [mast-group.com]
• 8. cms.gov [cms.gov]
• 9. (AST) Antibiotic Susceptibility Testing Discs-Fluid Science [fluidscienceltd.com]

Application Note: Incorporating Sulfathiazole into Agar Plates for Bacterial Selection

Executive Summary

Sulfathiazole is a short-acting sulfonamide antimicrobial widely utilized in molecular biology, drug development, and resistance screening[1]. Because sulfonamides operate via competitive enzymatic inhibition rather than direct bactericidal cleavage, their efficacy is highly sensitive to environmental antagonists. This application note provides a field-proven, self-validating protocol for incorporating sulfathiazole into solid agar matrices. It details the mechanistic causality behind media selection, solubility troubleshooting, and the critical steps required to prevent false-positive bacterial growth during selection assays.

Mechanistic Grounding: The Folate Biosynthesis Pathway

To successfully utilize sulfathiazole, researchers must first understand its mechanism of action. Bacteria, unlike mammalian cells, must synthesize their own folate—a critical precursor for DNA and RNA synthesis[2].

The enzyme Dihydropteroate Synthase (DHPS) catalyzes the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) and para-aminobenzoic acid (pABA) to form 7,8-dihydropteroate[2]. Sulfathiazole is a structural analog of pABA. It acts as a competitive inhibitor , binding to the DHPS active site and halting the folate biosynthesis pathway, which ultimately starves the bacteria of essential nucleotides[1][3].

Mechanism of DHPS inhibition by sulfathiazole in the folate biosynthesis pathway.

The Critical Variable: Media Selection & Antagonism

The single most common point of failure in sulfathiazole selection is the use of inappropriate culture media. Because sulfathiazole is a competitive inhibitor, its efficacy is entirely dictated by the stoichiometric ratio of the drug to endogenous pABA in the environment[3].

Why standard LB Agar fails: Complex media like Luria-Bertani (LB) broth or standard Nutrient Agar contain high concentrations of naturally occurring pABA and thymidine[4]. Excess pABA outcompetes sulfathiazole at the DHPS active site. Furthermore, exogenous thymidine allows bacteria to bypass the folate-dependent nucleotide synthesis pathway entirely, rendering the sulfonamide useless and resulting in heavy false-positive growth[5][6].

The Solution: Researchers must strictly utilize Mueller-Hinton Agar (MHA) or defined minimal media (e.g., M9). MHA is specifically formulated and rigorously tested to contain minimal to trace amounts of pABA and thymine/thymidine, ensuring that sulfonamide susceptibility testing remains accurate[5][7].

Quantitative Data Summary

Parameter	Value / Specification	Mechanistic Rationale
Sulfathiazole Aqueous Solubility	~1 mg/mL (at pH 7.0)	Highly prone to precipitation in water; requires organic solvents or alkaline pH for stock solutions[8].
Stock Solution Concentration	50 mg/mL in 100% DMSO	DMSO ensures complete dissolution and prevents the drug from crashing out during storage[9].
Working Concentration in Agar	100 - 500 µg/mL	High concentrations are required to outcompete any residual trace pABA in the media[10][11].
Media Thymidine Limit (MHA)	< 0.03 µg/mL	Prevents bacteria from bypassing the DHPS-dependent folate biosynthesis pathway[5].

Experimental Protocols

Protocol 1: Preparation of Sulfathiazole Stock Solution (50 mg/mL)

Causality Note: Sulfathiazole exhibits poor aqueous solubility at neutral pH. Attempting to dissolve it directly in water will result in a supersaturated, unstable suspension that precipitates in the agar[12]. Dimethyl Sulfoxide (DMSO) is required for a stable stock[9].

• Weigh: Accurately weigh 500 mg of sulfathiazole powder.

• Dissolve: Transfer the powder to a sterile glass vial and add 10 mL of 100% DMSO[9].

• Agitate: Vortex vigorously for 2-3 minutes. If the solution is not entirely clear, apply mild sonication until all particulates are dissolved.

• Sterilize: Pass the solution through a 0.22 µm PTFE syringe filter. (Note: Do not use PES or Cellulose Acetate filters, as pure DMSO will dissolve the membrane).

• Store: Aliquot into sterile microcentrifuge tubes and store at -20°C. The stock is stable for up to 1 month[9].

Protocol 2: Preparation of Sulfathiazole-Supplemented MHA Plates

• Suspend: Add 38 g of Mueller-Hinton Agar powder to 1 L of deionized water in a 2 L Erlenmeyer flask[7].

• Sterilize: Autoclave the mixture at 121°C (15 psi) for 15 minutes[7].

• Thermal Equilibration (Critical Step): Transfer the flask to a water bath set to 50°C - 55°C .

  • Causality Note: Adding sulfathiazole to boiling agar causes immediate thermal degradation of the active compound. Conversely, allowing the agar to cool below 50°C will cause premature polymerization, leading to uneven drug distribution and lumpy plates[12].

• Supplement: Once the agar has equilibrated to 50-55°C, aseptically add the required volume of the sulfathiazole stock. For a final selection concentration of 250 µg/mL, add 5 mL of the 50 mg/mL stock to 1 L of agar.

• Mix: Swirl the flask gently in a figure-eight motion for 30 seconds to ensure homogenous distribution without introducing air bubbles.

• Cast: Pour 20-25 mL of the supplemented agar into sterile 100 mm Petri dishes.

• Cure: Allow the plates to solidify at room temperature with the lids slightly ajar (in a laminar flow hood) to dry excess surface moisture. Store inverted at 4°C, protected from light[7].

Step-by-step workflow for preparing sulfathiazole-supplemented selection agar.

Protocol 3: Self-Validating Selection Assay

To ensure the integrity of the selection matrix, every batch of plates must be tested using a self-validating control system[7][11].

• Prepare Inoculum: Suspend the test colonies, a known susceptible control (e.g., E. coli ATCC 25922), and a known resistant control (e.g., an E. coli strain harboring a plasmid-borne sul1 or sul3 gene) in sterile saline to a 0.5 McFarland standard[7][11].

• Plate: Streak or spread 100 µL of each suspension onto separate sulfathiazole-MHA plates.

• Incubate: Invert the plates and incubate at 37°C for 16-18 hours[7].

• Validate:

  • The susceptible control must show zero growth. If it grows, the media contains antagonists (pABA/thymidine) or the antibiotic has degraded.

  • The resistant control must show robust growth. If it fails, the antibiotic concentration is excessively high or the agar was poured too hot, degrading vital nutrients.

Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Heavy background growth (False Positives)	Media contains high levels of pABA or thymidine, allowing folate bypass[4][5].	Discard LB/Nutrient agar. Strictly utilize Mueller-Hinton Agar (MHA) or defined M9 minimal media[6][7].
White precipitates forming in the agar	Sulfathiazole stock crashed out of solution upon contact with the aqueous agar[12].	Ensure the stock is fully dissolved in 100% DMSO. Verify the agar is exactly 50-55°C before adding the stock[9][12].
No growth of known resistant strains	Plasmid loss, or the sulfonamide concentration exceeds the resistance threshold of the sul enzyme[2][11].	Perform an agar dilution MIC assay to titrate the optimal sulfathiazole concentration (typically between 100-300 µg/mL)[10][11].

Sources

• 1. Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs, Mechanisms of Action, and Drug Target [synapse.patsnap.com]
• 2. biorxiv.org [biorxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. microbenotes.com [microbenotes.com]
• 6. biotrading.com [biotrading.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Surfactants interaction with sulfathiazole: Spectroscopic, conductometric, and thermodynamic approach - Arabian Journal of Chemistry [arabjchem.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. An Extremely Sensitive Ultra-High Throughput Growth Selection Assay for the Identification of Amidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

developing animal models for testing sulfathiazole efficacy

Application Note: Preclinical Evaluation of Sulfathiazole Efficacy: Protocols for Systemic and Topical Murine Infection Models

Target Audience: Researchers, preclinical scientists, and drug development professionals.

Introduction & Mechanistic Grounding

Sulfathiazole is a short-acting, organosulfur antimicrobial belonging to the sulfonamide class. Historically deployed as both a systemic therapeutic and a topical wound powder[1][2], its clinical utility is driven by its ability to starve bacteria of essential nucleic acid precursors.

Mechanism of Action: Sulfathiazole acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthase (DHPS)[3]. Because its molecular structure mimics p-aminobenzoic acid (pABA), sulfathiazole competes with pABA for the DHPS active site, preventing the condensation of pABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP)[4]. This halts the synthesis of 7,8-dihydropteroate, an obligate intermediate in the folate biosynthesis pathway, ultimately arresting bacterial DNA and RNA synthesis[5].

Fig 1: Sulfathiazole competitively inhibits DHPS, blocking bacterial folate synthesis.

To rigorously evaluate novel sulfathiazole formulations (e.g., nanoparticle delivery systems, synergistic combinations, or hydrogels), researchers must utilize standardized in vivo models. This guide details two self-validating murine models: the Neutropenic Thigh Infection Model for systemic pharmacokinetics/pharmacodynamics (PK/PD), and the Excisional Wound Infection Model for topical efficacy.

Protocol I: Murine Neutropenic Thigh Infection Model (Systemic Efficacy)

The neutropenic thigh model is the gold standard for evaluating the PK/PD indices of systemic antimicrobials[6][7]. By artificially inducing neutropenia, the host's primary bacterial clearance mechanism is disabled. This ensures that any observed reduction in bacterial burden is directly and exclusively attributable to the efficacy of the sulfathiazole treatment[7].

Step-by-Step Methodology

• Immunosuppression (Days -4 and -1): Administer cyclophosphamide via intraperitoneal (IP) injection at 150 mg/kg on Day -4, and 100 mg/kg on Day -1 prior to infection[7].

  • Causality: This specific dosing regimen reliably depletes circulating polymorphonuclear leukocytes (neutrophils) to <100/mm³, creating an immunocompromised state that prevents spontaneous bacterial clearance and isolates the drug's effect[7].

• Inoculum Preparation (Day 0): Culture the target pathogen (e.g., S. aureus or E. coli) to the logarithmic growth phase. Wash and resuspend the pellet in sterile saline to achieve an optical density yielding approximately 107 CFU/mL[8][9].

• Infection (Day 0, 0h): Inject 0.1 mL of the bacterial suspension intramuscularly (IM) into each posterior thigh of the mouse[8][9].

  • Causality: The thigh muscle provides a highly vascularized, contained compartment that supports rapid, reproducible bacterial replication without immediately causing fatal systemic sepsis[7][9].

• Treatment Initiation (Day 0, +2h): Administer the sulfathiazole formulation (e.g., subcutaneously or intravenously) 2 hours post-infection[8][10].

  • Causality: A 2-hour delay allows the bacteria to adapt to the in vivo environment and enter the exponential growth phase, which is required for sulfathiazole (a bacteriostatic antimetabolite) to exert its mechanism of action[8][10].

• Harvesting & Quantification (Day 1, +24h): Euthanize the animals. Aseptically excise the thigh muscles, homogenize them in 5 mL of sterile saline, and plate serial dilutions on appropriate agar to enumerate CFUs[8][10].

Self-Validating Controls

• 0-Hour Control: Euthanize a subset of untreated mice at the time of treatment initiation (+2h). This validates that the initial inoculum successfully established an active infection in the tissue[9].

• 24-Hour Vehicle Control: Euthanize untreated/vehicle-treated mice at 24 hours. The CFU count must show a minimum 1-2 log10​ increase compared to the 0-hour control to validate the model's integrity[8].

Fig 2: Experimental timeline for the neutropenic murine thigh infection model.

Protocol II: Murine Excisional Wound Infection Model (Topical Efficacy)

Because sulfathiazole has a rich history in topical wound powders and modern hydrogels[1][2][11], the excisional wound model is critical for evaluating local tissue penetration and biofilm eradication.

Step-by-Step Methodology

• Wound Creation: Anesthetize the mice and shave the dorsal surface. Using a sterile 5-mm or 6-mm biopsy punch, create full-thickness excisional wounds through the epidermis, dermis, and the underlying panniculus carnosus muscle[11][12][13].

• Inoculation: Topically apply 106 CFU of the target pathogen (e.g., MRSA or P. aeruginosa) in a 20 µL volume directly onto the wound bed[11][12]. Allow 10–15 minutes for the bacteria to settle and adhere to the exposed tissue[11].

• Topical Treatment: Apply the sulfathiazole formulation (powder, cream, or hydrogel) directly to the wound bed. Secure the site with a transparent, semi-permeable adhesive dressing (e.g., Tegaderm)[11].

  • Causality: The occlusive dressing prevents the animal from grooming the drug away, prevents secondary environmental contamination, and simulates standard clinical wound care[11].

• Harvesting & Quantification: At pre-determined endpoints (e.g., 24h, 72h), euthanize the animals. Excise the entire wound bed including a 1-2 mm margin of healthy tissue. Homogenize the tissue, perform serial dilutions, and plate to determine the remaining bacterial burden[13].

Quantitative Data Summarization

To properly benchmark novel sulfathiazole treatments, researchers should reference the following standardized parameters and expected outcomes across both models.

Parameter	Neutropenic Thigh Infection Model	Excisional Wound Infection Model
Primary Application	Systemic PK/PD profiling	Topical formulation & biofilm efficacy
Target Pathogens	S. aureus, E. coli, P. aeruginosa	S. aureus (MRSA), P. aeruginosa
Inoculum Size	106−107 CFU/thigh (IM)	106 CFU/wound bed (Topical)
Host Immune Status	Neutropenic (<100 PMNs/mm³)	Immunocompetent (typically)
Key Control Metric	0-hour baseline CFU (verifies growth)	Vehicle-treated wound CFU
Expected Sulfathiazole Efficacy	1 to 2 log10​ CFU/g reduction	2 to 3 log10​ CFU/wound reduction

References

• Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase - PMC - NIH. 3

• Characterization of Mutations Contributing to Sulfathiazole Resistance in Escherichia coli. 14

• Pterin-sulfa conjugates as dihydropteroate synthase inhibitors and antibacterial agents. 4

• Molecular mechanism of plasmid-borne resistance to sulfonamide antibiotics - PMC - NIH.5

• Neutropenic Rat Thigh Infection Model for Evaluation of the Pharmacokinetics/Pharmacodynamics of Anti-Infectives - PMC. 6

• Restoring susceptibility to β-lactam antibiotics in methicillin-resistant Staphylococcus aureus - PMC.7

• Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC. 8

• Efficacy of Humanized Cefiderocol Exposures over 72 Hours against a Diverse Group of Gram-Negative Isolates in the Neutropenic Murine Thigh Infection Model - PMC. 9

• Pharmacodynamics of Flucloxacillin in a Neutropenic Murine Thigh Infection Model: A Piece of the Puzzle towards Evidence-Based Dosing - MDPI. 10

• Synergy between immune system and antibiotics drives infection control in mice - PMC - NIH. 12

• Enterococcus faecium colonization and persistence in a model of diabetic wound infection.13

• Hydrogel Effects Rapid Biofilm Debridement with ex situ Contact-Kill to Eliminate Multidrug Resistant Bacteria in vivo - SciSpace. 11

• The Use of Sulfathiazole in the Treatment of Subacute and Chronic Osteomyelitis - PMC.1

• Metal sulfonamides as antibacterial agents in topical therapy - PubMed. 2

Sources

• 1. The Use of Sulfathiazole in the Treatment of Subacute and Chronic Osteomyelitis*: Frank D. Dickson MD (1882–1964), Rex L. Diveley MD, Richard Kiene MD The 4th President of the AAOS 1935 (FDD) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal sulfonamides as antibacterial agents in topical therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanism of plasmid-borne resistance to sulfonamide antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neutropenic Rat Thigh Infection Model for Evaluation of the Pharmacokinetics/Pharmacodynamics of Anti-Infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Restoring susceptibility to β-lactam antibiotics in methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of Humanized Cefiderocol Exposures over 72 Hours against a Diverse Group of Gram-Negative Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. Synergy between immune system and antibiotics drives infection control in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Characterization of Mutations Contributing to Sulfathiazole Resistance in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sulfathiazole Precipitation in Aqueous Solutions

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and in vitro pharmacology, formulating poorly soluble sulfonamides is a frequent hurdle. Sulfathiazole presents a classic thermodynamic challenge: its highly rigid crystalline lattice and pH-dependent ionization state often lead to sudden, catastrophic precipitation during dilution or media transition.

This guide bypasses generic advice. Instead, we will break down the mechanistic causality behind sulfathiazole's behavior and provide you with self-validating protocols to engineer thermodynamically stable aqueous solutions.

Diagnostic Workflow: Sulfathiazole Precipitation

Before altering your formulation, use the following decision matrix to isolate the thermodynamic or chemical variable causing your precipitation event.

Decision tree for diagnosing and resolving sulfathiazole precipitation.

Frequently Asked Questions (FAQs) & Causality Breakdown

Q1: Why does my sulfathiazole crash out of solution when I dilute my DMSO stock into a physiological buffer (pH 7.4)? A1: This is a function of the molecule's ionization state. Sulfathiazole is a weak acid with a 1[1]. At pH 7.4, the drug is roughly 50% ionized. The intrinsic solubility of the neutral, uncharged species is exceptionally low—approximately2[2]. When you introduce the DMSO stock into an aqueous buffer, the local dielectric constant drops rapidly. If the final concentration exceeds the solubility limit of the neutral species present at that pH, the solution becomes supersaturated, leading to rapid nucleation and precipitation.

Q2: I am using the highly soluble sodium salt form of sulfathiazole. What is the critical pH threshold to prevent it from precipitating? A2: The sodium salt is highly soluble (up to ~400 mg/mL) because it exists entirely in the ionized form[1]. However, the precipitation threshold is strictly governed by the Henderson-Hasselbalch equation. Precipitation of the free acid begins the moment the concentration of the uncharged form exceeds its molar solubility (approx. 0.004 M). For a standard 1.4% w/v solution of sodium sulfathiazole,3[3]. Always ensure your receiving buffer has the capacity to maintain a pH > 8.5 if working at high concentrations.

Q3: Can I use co-solvents to rescue a precipitated sample? A3: While co-solvents alter the thermodynamic stability of the solution by lowering the energetic cost of cavity formation in the solvent network, "rescuing" a crashed sample is thermodynamically unfavorable. The activation energy required to break the newly formed crystal lattice is high. You must formulate correctly from the start. Using pure DMSO yields a4[4]. Interestingly, adding water to organic solvents like acetone or ethanol can non-linearly5[5], depending on the specific v/v ratio.

Quantitative Data: Sulfathiazole Solubility Profiles

Use the following empirical data to establish the baseline parameters for your experimental design.

Solvent System	Temperature (°C)	pH	Apparent Solubility	Key Mechanism / Note
Aqueous Buffer	26	6.03	~0.6 mg/mL	Dominated by neutral, poorly soluble species[1],[2].
Aqueous (Sodium Salt)	25	~9.35	~400 mg/mL	Fully ionized species; highly favorable hydration energy[1].
Ethanol (100%)	26	N/A	~5.25 mg/mL	Lower dielectric constant reduces polarity mismatch[1],[2].
DMSO (100%)	25	N/A	51.0 mg/mL	Strong solute-solvent interactions; optimal for stock solutions[4].

Self-Validating Experimental Protocols

To ensure reproducibility, do not rely on visual checks alone. The following protocols incorporate built-in validation steps to confirm thermodynamic equilibrium and true dissolution.

Protocol 1: Self-Validating Thermodynamic Solubility Determination (Shake-Flask)

Use this protocol to determine the exact solubility limit of sulfathiazole in your specific proprietary assay buffer.

• Preparation: Add an excess amount of sulfathiazole powder (e.g., 10 mg) to 5 mL of your target experimental buffer in a sealed borosilicate glass vial.

• Equilibration: Agitate the suspension on an orbital shaker at a constant 25°C for 48 hours to ensure thermodynamic equilibrium is reached.

• Self-Validation Step (pH Verification): Measure the pH of the suspension after the 48-hour equilibration.

  • Causality: Because sulfathiazole is a weak acid, its partial dissolution releases protons, which can overwhelm weak buffers and lower the pH. If the pH has dropped from your target, your solubility reading will be artificially low. Adjust the pH back to the target using 0.1 M NaOH and equilibrate for another 24 hours if necessary.

• Separation: Centrifuge the suspension at 10,000 x g for 15 minutes. Filter the supernatant through a 0.45 µm PTFE syringe filter.

• Quantification: Dilute the clear filtrate appropriately and quantify the concentration using HPLC-UV (detection at 254 nm).

Protocol 2: Step-Wise Co-Solvent Formulation Workflow

Use this protocol when diluting a high-concentration DMSO stock into an aqueous medium to prevent micro-precipitation.

• Stock Preparation: Dissolve sulfathiazole in anhydrous DMSO to a concentration of 50 mg/mL[4]. Ensure the DMSO is fresh, as moisture contamination significantly reduces solubility.

• Aqueous Phase Preparation: Prepare the receiving aqueous buffer. Ensure it has a high buffering capacity (e.g., 100 mM HEPES or Tris) and is pre-adjusted to a pH > 7.5 to favor the ionized state.

• Dropwise Addition: Place the aqueous buffer on a magnetic stirrer creating a deep vortex. Introduce the DMSO stock dropwise directly into the center of the vortex.

  • Causality: Rapid dispersion prevents localized zones of high drug concentration and low pH, which act as nucleation sites for crystal growth.

• Self-Validation Step (Optical Verification): Pass a focused laser pointer beam (e.g., 532 nm green laser) through the final solution in a darkened room.

  • Causality: This utilizes the Tyndall effect. If the beam path is visible as a solid line of scattered light, micro-particulates have formed, invalidating the assumption of a true solution. A true, stable solution will not scatter the beam.

References

• Sulfathiazole. drugfuture.com. 1

• Technical Support Center: Overcoming Sulfathiazole Solubility Issues. benchchem.com.2

• Sulfathiazole | Anti-infection chemical | CAS 72-14-0. selleckchem.com. 4

• Below what pH will free sulfathiazole (a weak acid) begin to precipitate from a solution... brainly.com. 3

• Modification of the Solid-State Nature of Sulfathiazole and Sulfathiazole Sodium by Spray Drying. nih.gov. 5

Sources

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• 5. Modification of the Solid-State Nature of Sulfathiazole and Sulfathiazole Sodium by Spray Drying - PMC [pmc.ncbi.nlm.nih.gov]

Tech Support Center: Overcoming Sulfathiazole Interference in Biochemical Assays

Welcome to the Application Support Center. Sulfathiazole (STZ) is a widely utilized sulfonamide antibiotic in veterinary and research settings. However, its unique chemical structure—specifically its electron-rich primary aromatic amine and thiazole ring—makes it highly reactive. This reactivity frequently leads to significant interference in colorimetric, immunological, and spectrophotometric assays.

This guide provides mechanistic troubleshooting steps, validated protocols, and data-driven insights to help researchers isolate true biological signals from STZ-induced background noise.

🔍 Diagnostic FAQs & Troubleshooting Guides

Q1: Why is my Folin-Ciocalteu (Total Protein/Phenolic) assay showing massive overestimation in samples treated with sulfathiazole?

Mechanistic Cause: The Folin-Ciocalteu (FC) assay relies on the reduction of a phosphomolybdic/phosphotungstic acid complex to produce a blue chromogen[1]. Sulfathiazole contains a primary aromatic amine that acts as a potent reducing agent in alkaline media. It directly reduces the FC reagent, mimicking the presence of phenolic compounds or tyrosine/tryptophan residues in proteins, which leads to a false-positive absorbance[2]. Resolution:

• Method Swapping: Switch to a non-redox-based protein quantification method, such as a dye-binding assay (e.g., Bradford), which relies on electrostatic and van der Waals interactions rather than redox chemistry and is less susceptible to primary amine interference.

• Baseline Subtraction: If you must use the FC assay, run a mock control containing the exact STZ concentration used in your treatment and subtract this baseline from your sample readings.

Q2: I am using the Bratton-Marshall reaction to detect a specific primary amine, but my STZ-treated samples are turning bright pink. How do I differentiate the signals?

Mechanistic Cause: The Bratton-Marshall assay was originally designed to detect sulfonamides. STZ undergoes rapid diazotization with sodium nitrite in acidic conditions, followed by coupling with N-(1-naphthyl)ethylenediamine (NED) to form a highly stable azo dye[3]. Any assay relying on diazo-coupling will inherently cross-react with STZ[4]. Resolution:

• Pre-assay Separation: Implement an anion-exchange Solid Phase Extraction (SPE) cleanup step to separate STZ from your target analyte before adding the colorimetric reagents[5].

• Alternative Derivatization: Use a derivatization agent that selectively reacts with aliphatic amines rather than aromatic amines (e.g., OPA/mercaptoethanol for fluorometric detection).

Q3: My multiplex ELISA for sulfamethoxazole is showing unexpected cross-reactivity. Is STZ to blame?

Mechanistic Cause: Yes. Most generic sulfonamide ELISAs utilize antibodies raised against the 4-aminobenzenesulfonamide structural moiety[6]. Because STZ shares this exact core structure, it competes for antibody binding sites. In competitive ELISAs, STZ cross-reactivity can range wildly depending on the specific monoclonal antibody (mAb) clone used. Resolution:

• Validate the cross-reactivity profile of your specific ELISA kit. If multiplexing, confirm the presence of specific sulfonamides using LC-MS/MS or HPLC-UV instead of relying solely on immunological screening[6].

Q4: I am quantifying nucleic acids via UV spectrophotometry. Does STZ interfere at 260/280 nm?

Mechanistic Cause: STZ exhibits a strong UV absorption spectrum with a maximum absorbance peak ( λmax​ ) around 254–286 nm in aqueous solutions[7]. This overlaps perfectly with the 260 nm (nucleic acids) and 280 nm (aromatic amino acids) detection windows, artificially inflating concentration readings[3]. Resolution:

• Remove STZ using a desalting column (e.g., Sephadex G-25) or dialysis prior to UV quantification. Alternatively, use a fluorometric assay (e.g., Qubit) that relies on target-specific intercalating dyes rather than direct UV absorbance.

📊 Quantitative Data: STZ Interference Profiles

The following table summarizes the quantitative impact of STZ across standard biochemical assays and provides targeted mitigation strategies.

Assay Type	STZ Interference Mechanism	Quantitative Impact / Spectral Overlap	Recommended Mitigation
Folin-Ciocalteu	Redox reduction of phosphomolybdic/phosphotungstic acid by STZ primary amine	False positive signal peaking at 765 nm [1]	Switch to Bradford assay or perform baseline subtraction
Bratton-Marshall	Diazotization of STZ and coupling with NED	False positive azo dye formation peaking at 540–550 nm [4]	Anion-exchange SPE cleanup prior to derivatization
Competitive ELISA	Epitope competition due to shared 4-aminobenzenesulfonamide core	Cross-reactivity ranging from 2% to 155% depending on mAb	LC-MS/MS validation or highly specific mAb selection
UV-Vis Spectrophotometry	Direct UV absorption by the thiazole and aniline rings	False positive absorbance overlapping at 254–286 nm [7]	Desalting column (Sephadex G-25) or fluorometric assay

🧪 Experimental Protocol: Self-Validating SPE Cleanup for STZ Removal

To eliminate STZ interference prior to downstream colorimetric or enzymatic assays, we recommend an Anion-Exchange Solid Phase Extraction (SPE) workflow[5]. STZ is a weak acid ( pKa≈7.1 ) due to its sulfonamide group. At a pH above 8.0, it becomes negatively charged and binds strongly to anion-exchange resins, allowing neutral or basic target analytes to pass through.

Step 1: Column Conditioning

• Pass 5 mL of Methanol through a strong anion-exchange (SAX) SPE cartridge to solvate the resin bed.

• Equilibrate with 5 mL of 50 mM Ammonium Bicarbonate buffer (pH 9.0). Causality: This establishes the alkaline environment necessary to deprotonate the sulfonamide group of STZ, ensuring maximum retention on the positively charged resin.

Step 2: Sample Loading

• Adjust the pH of your biological sample to 9.0 using 0.1 M NaOH.

• Load the sample onto the SAX cartridge at a controlled flow rate of 1 mL/min. Collect the flow-through. Causality: Slower flow rates prevent channeling and allow sufficient interaction time between the ionized STZ and the quaternary amine functional groups of the resin.

Step 3: Washing & Elution

• Wash the column with 2 mL of the pH 9.0 buffer. Combine this wash with your initial flow-through. This combined fraction contains your STZ-free target analytes.

• (Optional) If STZ quantification is also required, elute the trapped STZ using 5 mL of 1% Formic Acid in Methanol. The acidic pH reprotonates STZ, releasing it from the resin[3].

Step 4: System Suitability & Self-Validation (Critical) To ensure the protocol is valid for your specific matrix, run the following parallel controls:

• Control A (Negative Control): Blank buffer + STZ. The flow-through must yield a zero signal in your downstream assay, proving 100% STZ retention.

• Control B (Spike-and-Recovery): Blank buffer + Known concentration of Target Analyte + STZ. The flow-through must yield a 95–105% recovery of the target analyte, proving the SPE step does not inadvertently trap your target[4].

⚙️ Logic Visualization: Interference Pathways

Fig 1. Mechanistic pathways of sulfathiazole interference in assays and corresponding mitigations.

📚 References

• Spectrophotometric Determination of Sulfathiazole Using 2,4 –dinitrophenylhydrazine as Coupling Reagent. ResearchGate.7

• ELISA for Sulfonamides and Its Application for Screening in Water Contamination. Journal of Agricultural and Food Chemistry (ACS). 6

• Monoclonal Antibodies Against a Sulfathiazole Derivative for the Immunochemical Detection of Sulfonamides. Taylor & Francis.

• Reverse Phase Liquid Chromatographic Determination of Sulfathiazole Residues in Honey: Bratton-Marshall Screening. Oxford Academic. 3

• Practical Screening Procedure for Sulfathiazole in Honey. Oxford Academic. 5

• A sensitive method for the determination of Sulfonamides in seawater samples by Solid Phase Extraction and UV-Visible spectroscophotometry. ResearchGate. 4

• Simple Spectrophotometric Methods for the Determination of Sulfamethaxazole in Pharmaceuticals Using Folinciocalteau and Orcinol as Reagents. ResearchGate.2

• Cellular and Molecular Biology. Cellular and Molecular Biology. 1

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• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolving Poor Cell Viability in Sulfathiazole-Treated Cultures

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with poor cell viability in their sulfathiazole-treated cell cultures. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you diagnose and resolve these issues effectively.

Introduction: Understanding Sulfathiazole's Impact on Cell Viability

Sulfathiazole, a sulfonamide antibiotic, primarily functions by inhibiting dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[1] This disruption of the folic acid pathway halts the production of essential components for DNA and RNA synthesis, leading to a bacteriostatic effect.[1][2] While its selective toxicity is aimed at bacterial cells, which synthesize their own folic acid, high concentrations or specific experimental conditions can lead to off-target effects and cytotoxicity in mammalian cell cultures.[2][3]

Recent studies have indicated that sulfathiazole can induce autophagy in cancer cells, a process that can either be cytoprotective or lead to cell death, depending on the cellular context.[4][5] Specifically, in T-47D breast cancer cells, sulfathiazole has been shown to induce "death autophagy" through the upregulation of p53/DRAM and downregulation of the Akt/mTOR pathway.[4][5] It is crucial to understand that the observed decrease in cell viability may not always be due to classical apoptosis.[4] Additionally, like other sulfonamides, sulfathiazole and its metabolites may generate reactive oxygen species (ROS), contributing to cellular stress and reduced viability.[6]

This guide will walk you through a systematic approach to troubleshooting, from initial experimental setup to in-depth mechanistic studies.

Frequently Asked Questions (FAQs)

Here are some common questions and initial troubleshooting steps for poor cell viability in sulfathiazole-treated cultures:

Q1: My vehicle control (e.g., DMSO-treated) wells also show low viability. What could be the problem?

A1: This suggests an issue with your general cell culture technique or reagents, rather than a specific effect of sulfathiazole. Consider the following:

• Vehicle Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is non-toxic to your cells, typically below 0.5%.[7]

• Cell Health: Use cells that are in the exponential growth phase and within a low passage number. Unhealthy or senescent cells are more susceptible to stress.[7][]

• Contamination: Regularly check your cultures for microbial contamination (e.g., bacteria, yeast, mycoplasma), which can rapidly lead to cell death.[7][9]

• Seeding Density: Plating too few or too many cells can negatively impact viability. Optimize the seeding density for your specific cell line and assay duration.[7][10]

Q2: I'm seeing significant precipitation in my culture medium after adding sulfathiazole. Could this be the cause of low viability?

A2: Yes, precipitation of sulfathiazole can lead to inconsistent and inaccurate results. Sulfathiazole has poor aqueous solubility, which is highly pH-dependent.[11][12]

• Solubility Issues: Sulfathiazole is more soluble in alkaline solutions.[11] Consider preparing a concentrated stock solution in a suitable solvent like DMSO or a buffer with a higher pH, and then diluting it into your culture medium.[11][13]

• Media Interactions: Components in your culture medium, such as proteins in serum, can interact with sulfathiazole and reduce its solubility.[11] Perform a compatibility test by mixing your sulfathiazole stock with the complete medium to check for precipitation before treating your cells.[11]

Q3: My results from different viability assays (e.g., MTT vs. a luminescence-based ATP assay) are not consistent.

A3: Different viability assays measure distinct cellular parameters.[7]

• MTT Assay: Measures mitochondrial reductase activity, which can be affected by changes in metabolic state without immediate cell death.[14][15]

• ATP-based Assays: Quantify cellular ATP levels, which reflect the number of metabolically active cells.[7]

• LDH Release Assays: Measure the release of lactate dehydrogenase from cells with compromised membrane integrity.[7]

A compound could inhibit mitochondrial function (affecting the MTT assay) without causing immediate membrane rupture (unaffected LDH assay).[7] Using multiple, mechanistically distinct assays provides a more comprehensive understanding of sulfathiazole's effects.

In-Depth Troubleshooting Guides

If the initial troubleshooting steps in the FAQs do not resolve the issue, a more systematic approach is required.

Section 1: Verifying Experimental Setup and Reagents

Before investigating complex biological mechanisms, it's essential to rule out experimental artifacts.

Troubleshooting Workflow: Experimental Setup Verification

Caption: A systematic workflow for verifying the experimental setup.

Protocol 1: Assessing Sulfathiazole Solubility and Stability in Culture Medium

Objective: To determine if sulfathiazole is precipitating or degrading in your experimental conditions.

Materials:

• Sulfathiazole powder

• Appropriate solvent (e.g., DMSO)

• Complete cell culture medium

• Sterile microcentrifuge tubes

• Spectrophotometer or HPLC

Procedure:

• Prepare a concentrated stock solution of sulfathiazole in a suitable solvent (e.g., 50 mg/mL in DMSO).[13]

• Add the sulfathiazole stock solution to your complete cell culture medium to achieve the highest concentration used in your experiments.

• Incubate the medium under the same conditions as your cell culture experiments (e.g., 37°C, 5% CO2) for the duration of your assay.

• At various time points (e.g., 0, 24, 48 hours), visually inspect for any precipitation.

• For a more quantitative analysis, centrifuge a sample of the medium and measure the concentration of sulfathiazole in the supernatant using a spectrophotometer or HPLC. A decrease in concentration over time may indicate precipitation or degradation.[16]

Interpretation of Results:

Observation	Potential Cause	Recommended Action
Visible Precipitation	Poor solubility	Prepare stock solution at a higher pH or use solubility enhancers like cyclodextrins.[11]
Decreasing Concentration	Degradation	Prepare fresh solutions for each experiment. Protect from light.[16][17]
No Change	Solubility and stability are not the primary issue	Proceed with investigating cellular mechanisms.

Section 2: Investigating the Mechanism of Cell Death

Once you have confirmed the integrity of your experimental setup, the next step is to determine how sulfathiazole is affecting cell viability.

Potential Mechanisms of Sulfathiazole-Induced Cytotoxicity

Caption: Potential pathways of sulfathiazole-induced cell death.

Protocol 2: Distinguishing Between Apoptosis, Necrosis, and Autophagy

Objective: To determine the primary mode of cell death induced by sulfathiazole in your cell line.

Materials:

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Caspase activity assay kit (e.g., Caspase-3)

• Autophagy detection kit (e.g., LC3-II turnover assay)

• Flow cytometer and/or fluorescence microscope

Procedure:

• Culture your cells and treat them with a range of sulfathiazole concentrations for different time points.

• Apoptosis vs. Necrosis:

  • Harvest the cells and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Analyze the stained cells using a flow cytometer.

    • Annexin V-positive, PI-negative: Early apoptotic cells

    • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative, PI-positive: Necrotic cells

• Caspase-Dependent Apoptosis:

  • Prepare cell lysates from treated and untreated cells.

  • Measure the activity of key executioner caspases, such as caspase-3, using a fluorometric or colorimetric assay kit.[18] An increase in caspase-3 activity is a hallmark of apoptosis.[19]

• Autophagy:

  • Monitor the conversion of LC3-I to LC3-II by Western blotting or using a fluorescently-tagged LC3 reporter. An increase in the LC3-II/LC3-I ratio is indicative of autophagy induction.

Interpretation of Results:

Assay	Result	Interpretation
Annexin V/PI	Increased Annexin V+/PI- population	Sulfathiazole induces apoptosis.
Caspase-3 Activity	Increased activity	The apoptotic pathway is caspase-dependent.
LC3-II/LC3-I Ratio	Increased ratio	Sulfathiazole induces autophagy.[4][5]

Section 3: Advanced Troubleshooting and Optimization

If you are still facing challenges, consider these advanced strategies:

• Dose-Response and Time-Course Experiments: Perform a comprehensive analysis of sulfathiazole's effects over a wide range of concentrations and incubation times. This will help you determine the EC50 (half-maximal effective concentration) and the kinetics of cell death.[20]

• Investigating Oxidative Stress: Measure the levels of intracellular ROS using fluorescent probes like DCFDA. If ROS levels are elevated, consider co-treatment with an antioxidant like N-acetylcysteine (NAC) to see if it rescues cell viability.[21]

• Alternative Cell Models: If you are using a 2D cell culture model, consider transitioning to a 3D model (e.g., spheroids or organoids) which may better recapitulate the in vivo environment and provide more physiologically relevant results.[22][23]

By systematically working through these troubleshooting guides and protocols, you can effectively diagnose and resolve issues with poor cell viability in your sulfathiazole-treated cultures, leading to more reliable and reproducible experimental outcomes.

References

• Ghavami, S., et al. (2013). Death Inducing and Cytoprotective Autophagy in T-47D Cells by Two Common Antibacterial Drugs: Sulfathiazole and Sulfacetamide.

• Patsnap Synapse. (2024, July 17). What is the mechanism of Sulfathiazole? Patsnap. Retrieved March 29, 2026, from [Link]

• Priyadarshini, M., et al. (2005). Reactive oxygen species generation and its role in the differential cytotoxicity of the arylhydroxylamine metabolites of sulfamethoxazole and dapsone in normal human epidermal keratinocytes. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1132-1141.

• Pharmacology of Sulfathiazole ; Pharmacokinetics, Mechanism of Action, Uses, Effects. (2024, December 24). YouTube. Retrieved March 29, 2026, from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Retrieved March 29, 2026, from [Link]

• Ghavami, S., et al. (2013). Death inducing and cytoprotective autophagy in T-47D cells by two common antibacterial drugs: sulphathiazole and sulphacetamide.

• Bitesize Bio. (2025, February 19). Three Steps for Setting up a Drug Screening Assay. Bitesize Bio. Retrieved March 29, 2026, from [Link]

• Corning. (n.d.). 3D Cell Culture Tissue Models for Drug Screening. Corning. Retrieved March 29, 2026, from [Link]

• ResearchGate. (n.d.). Sulfathiazole: (a) log S vs. pH; (b) concentration of species as a function of pH. ResearchGate. Retrieved March 29, 2026, from [Link]

• Li, Y., et al. (2022). A review for cell-based screening methods in drug discovery. Cell & Bioscience, 12(1), 1-17.
• Galati, D., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. Anticancer Research, 39(7), 3379-3386.

• Patsnap Synapse. (2023, September 28). Sulfathiazole Unveiled: A Detailed Overview of its Revolutionary R&D Breakthroughs, Mechanisms of Action, and Drug Target. Patsnap. Retrieved March 29, 2026, from [Link]

• Zhang, Y., et al. (2022).
• Kim, J. Y., et al. (2009). Sulfasalazine induces haem oxygenase-1 via ROS-dependent Nrf2 signalling, leading to control of neointimal hyperplasia. Cardiovascular Research, 82(3), 525-533.
• Experimental and Computational Study for the Design of Sulfathiazole Dosage Form with Clay Mineral. (2023). Molecules, 28(4), 1634.
• Sharma, L. D., et al. (1993). In vitro metabolism of sulfathiazole in rumen fluid and its metabolism and disposition kinetics following intraruminal administration in sheep. Journal of Veterinary Pharmacology and Therapeutics, 16(4), 431-438.
• Rodenburg, R. J., et al. (2000). Molecular mechanisms of sulfasalazine-induced T-cell apoptosis. Immunopharmacology, 49(3), 303-313.
• Gholami, M., et al. (2018). Degradation of sulfathiazole antibiotics in aqueous solutions by using zero valent iron nanoparticles and hydrogen peroxide. Journal of Pharmaceutical and Health Sciences, 6(2), 119-126.
• Graves, P. R., et al. (2001). Caspase-dependent cleavage of carbamoyl phosphate synthetase II during apoptosis. Journal of Biological Chemistry, 276(18), 14839-14845.

• E-lactancia. (2018, October 29). SULFATHIAZOLE. E-lactancia. Retrieved March 29, 2026, from [Link]

• Rehman, A. U., et al. (2022). Synthesis, DFT Analysis, and Evaluation of Antibacterial and Antioxidant Activities of Sulfathiazole Derivatives Combined with In Silico Molecular Docking and ADMET Predictions. Molecules, 27(19), 6649.
• Safavi, M., et al. (2017). Caspase-dependent apoptosis induced by two synthetic halogenated flavanones, 3',7-dichloroflavanone and 3',6-dichloroflavanone, on human breast and prostate cancer cells. In Vitro Cellular & Developmental Biology-Animal, 54(2), 124-133.
• Rowe, S. E., et al. (2020). Reactive oxygen species induce antibiotic tolerance during systemic Staphylococcus aureus infection.
• Gao, Y., et al. (2018). Sulfate radical-based oxidation of the antibiotics sulfamethoxazole, sulfisoxazole, sulfathiazole, and sulfamethizole: The role of five-membered heterocyclic rings. Chemical Engineering Journal, 347, 568-577.

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• 4. Death Inducing and Cytoprotective Autophagy in T-47D Cells by Two Common Antibacterial Drugs: Sulfathiazole and Sulfacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Death inducing and cytoprotective autophagy in T-47D cells by two common antibacterial drugs: sulphathiazole and sulphacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species generation and its role in the differential cytotoxicity of the arylhydroxylamine metabolites of sulfamethoxazole and dapsone in normal human epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Sulfathiazole Versus Modern Sulfonamides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the historical sulfonamide, sulfathiazole, with modern sulfonamide antibiotics. As the landscape of antimicrobial resistance continues to evolve, a comprehensive understanding of the efficacy, pharmacokinetics, and safety profiles of both early and contemporary sulfonamides is crucial for the development of new therapeutic strategies. This document offers a detailed analysis supported by experimental data to inform research and drug development efforts.

Introduction: A Historical Benchmark and the Rise of Modern Alternatives

Sulfathiazole, a once prominent antimicrobial agent, played a pivotal role in the pre-penicillin era, significantly reducing morbidity and mortality from bacterial infections.[1] However, its use has dramatically declined due to the emergence of bacterial resistance and a less favorable safety profile compared to newer antibiotics.[2] Modern sulfonamides, often used in combination with other drugs like trimethoprim, or formulated for specific applications such as topical burn treatment, have been developed to enhance efficacy and reduce toxicity.[3][4] This guide will dissect the key differences between sulfathiazole and these modern counterparts, providing a comparative analysis of their performance.

Mechanism of Action: A Shared Target, A Common Pathway

Both sulfathiazole and modern sulfonamides share a common mechanism of action: the competitive inhibition of dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folic acid synthesis pathway.[5][6] Bacteria synthesize their own folic acid, which is essential for the production of nucleotides and ultimately DNA, RNA, and proteins. By acting as a structural analog of para-aminobenzoic acid (PABA), the natural substrate for DHPS, sulfonamides block the synthesis of dihydrofolic acid, a precursor to folic acid. This disruption leads to a bacteriostatic effect, inhibiting bacterial growth and replication.[5]

Figure 1: Mechanism of action of sulfonamides.

In Vitro Efficacy: A Quantitative Comparison

The in vitro efficacy of sulfonamides is typically determined by the minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial that prevents the visible growth of a bacterium. The following table summarizes available MIC data for sulfathiazole and several modern sulfonamides against key bacterial pathogens. It is important to note that MIC values can vary between studies due to differences in bacterial strains and testing methodologies.

Antibiotic	Staphylococcus aureus (µg/mL)	Escherichia coli (µg/mL)	Pseudomonas aeruginosa (µg/mL)
Sulfathiazole	≥200[7]	0.25[8]	-
Sulfamethoxazole	16 - >1000[6]	8 - 512[6]	>1000[6][9]
Sulfadiazine	64 - 128[6]	31.25[6]	1 - 64[6][10]
Sulfacetamide	6.25 - 50[6]	-	-
Silver Sulfadiazine	MIC₉₀: 100 (MRSA)[11]	-	1 - 64[12]

Pharmacokinetic and Pharmacodynamic Properties

The clinical efficacy of an antibiotic is not solely dependent on its in vitro activity but also on its pharmacokinetic (PK) and pharmacodynamic (PD) properties, which determine the drug's concentration and duration of action at the site of infection.

Parameter	Sulfathiazole	Sulfamethoxazole	Sulfadiazine
Absorption	Slow and irregular oral absorption[5][13]	Rapidly absorbed orally[6]	Well absorbed orally[8]
Protein Binding	~70%	~70%[6]	38-48%[14]
Half-life (t½)	~9 hours (in pigs)[12][15]	~10 hours[6]	8 - 17 hours[8][16]
Metabolism	Primarily N4-acetylation in the liver[5][13]	Metabolized in the liver to several metabolites[6]	Hepatic acetylation[14]
Excretion	Primarily renal[5][13]	Primarily renal[6]	Primarily renal[14]

Modern sulfonamides generally exhibit more predictable absorption and longer half-lives compared to sulfathiazole, allowing for less frequent dosing.[6][8][16] For instance, the longer half-life of sulfamethoxazole makes it a suitable partner for trimethoprim in the combination drug co-trimoxazole.[4]

Comparative Safety and Toxicity Profiles

A significant factor in the decline of sulfathiazole's use was its adverse effect profile. While all sulfonamides carry a risk of certain side effects, the incidence and severity can differ.

• Crystalluria and Renal Toxicity: Sulfonamides and their metabolites can precipitate in the urine, leading to crystalluria, urinary obstruction, and renal damage.[14][17] This risk is particularly pronounced with less soluble sulfonamides like sulfathiazole, especially in acidic urine. Modern sulfonamides like sulfamethoxazole can also cause crystalluria, but the risk can be mitigated by maintaining adequate hydration and urine output.[14][18][19]

• Hypersensitivity Reactions: Sulfonamides are well-known for causing hypersensitivity reactions, ranging from skin rashes to life-threatening conditions like Stevens-Johnson syndrome (SJS) and toxic epidermal necrolysis (TEN).[20][21] The sulfonamide class of antibiotics remains a leading cause of drug-associated SJS/TEN.[20][22] While this risk is associated with the entire class, individual susceptibility and metabolic differences play a crucial role.[23]

• Historical Context: The 1941 Sulfathiazole Disaster: A pivotal event in pharmaceutical history was the 1941 sulfathiazole disaster, where tablets were contaminated with phenobarbital, leading to numerous deaths and injuries.[1] This tragedy underscored the importance of stringent manufacturing controls and contributed to the strengthening of food and drug regulations.

Modern Applications of Sulfonamides

Despite the historical challenges with sulfathiazole, the sulfonamide scaffold remains a valuable component of the modern antimicrobial arsenal, particularly in specialized applications.

Topical Formulations for Burn Wound Management

Topical sulfonamides are a cornerstone in the prevention and treatment of burn wound infections.

• Silver Sulfadiazine: This is one of the most widely used topical agents for burn wounds. It has a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa.[1][24]

• Mafenide Acetate: Mafenide acetate is another topical sulfonamide used for burn wounds, known for its ability to penetrate eschar. However, its use can be limited by pain on application and the risk of metabolic acidosis.[3]

Ophthalmic Preparations

Sulfacetamide is a commonly used sulfonamide in ophthalmic preparations for the treatment of bacterial conjunctivitis and other superficial ocular infections.[25][26] It is effective against susceptible strains of common eye pathogens.[25]

Experimental Protocols

In Vitro Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Figure 2: Workflow for MIC determination.

Step-by-Step Methodology:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of the sulfonamide in a suitable solvent.

• Serial Dilution: Perform serial two-fold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Inoculate each well with the bacterial suspension. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the sulfonamide that completely inhibits visible bacterial growth.

In Vivo Efficacy Assessment: Murine Skin Infection Model

Animal models are essential for evaluating the in vivo efficacy of topical antimicrobial agents.

Figure 3: Murine skin infection model workflow.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize the mice and create a superficial abrasion on the dorsal side.

• Infection: Inoculate the wound with a standardized suspension of the test organism (e.g., Staphylococcus aureus or Pseudomonas aeruginosa).

• Treatment: At a specified time post-infection, begin topical application of the test sulfonamide, a comparator drug (e.g., silver sulfadiazine), and a vehicle control.

• Evaluation: At various time points, euthanize subsets of animals and excise the wound tissue. Homogenize the tissue and perform quantitative culture to determine the bacterial load (CFU/g of tissue).

• Data Analysis: Compare the bacterial counts between the treatment groups and the control group to determine the in vivo efficacy of the sulfonamides.

Conclusion

While sulfathiazole was a groundbreaking antibiotic of its time, its clinical utility has been largely superseded by modern sulfonamides that offer improved pharmacokinetic profiles, and in many cases, enhanced efficacy and better safety profiles. The development of sulfonamide derivatives for specific applications, such as topical treatments for burns and ophthalmic infections, highlights the enduring utility of this class of antimicrobials. For researchers and drug development professionals, understanding the comparative strengths and weaknesses of both historical and modern sulfonamides provides a valuable framework for the design and evaluation of new anti-infective agents in the ongoing battle against bacterial diseases.

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comparative study of sulfathiazole and trimethoprim activity

An in-depth comparative analysis of sulfathiazole (STZ) and trimethoprim (TMP) requires moving beyond basic pharmacological definitions to understand the mechanistic causality of their synergy and the physical chemistry of their formulation. While both are well-established antimicrobial agents, their distinct molecular targets and physicochemical properties make their combination a classic model for both biological synergy and advanced crystal engineering.

This guide provides a comprehensive comparison of STZ and TMP, detailing their sequential inhibition of bacterial metabolism, comparative properties, experimental protocols for validating their synergy, and recent advances in their co-crystallization.

Mechanistic Causality: Dual-Targeting the Folate Pathway

To understand the synergistic efficacy of STZ and TMP, one must examine the causality of bacterial folate metabolism. Unlike mammalian cells, which utilize preformed dietary folate, most bacteria must synthesize tetrahydrofolic acid (THF) de novo. THF is an essential cofactor for the biosynthesis of purines, thymidine, and certain amino acids.

• Sulfathiazole (STZ): As a sulfonamide, STZ acts as a structural analog of p-aminobenzoic acid (PABA). It competitively inhibits Dihydropteroate Synthase (DHPS) , the enzyme responsible for condensing PABA with dihydropteridine pyrophosphate to form dihydropteroic acid 1[1].

• Trimethoprim (TMP): As a diaminopyrimidine, TMP targets a downstream step in the same pathway. It binds with high affinity to bacterial Dihydrofolate Reductase (DHFR) , blocking the reduction of dihydrofolic acid to the active THF 2[2].

When used individually, these drugs are generally bacteriostatic. However, by inhibiting successive enzymatic steps, their combination depletes the bacterial pools of THF rapidly, resulting in a potent, synergistic bactericidal effect 3[3].

Sequential inhibition of the bacterial folate synthesis pathway by STZ and TMP.

Comparative Physicochemical & Pharmacological Profiling

To properly design formulations and assays, researchers must account for the divergent physical and genetic characteristics of STZ and TMP. The table below summarizes their core comparative metrics.

Property	Sulfathiazole (STZ)	Trimethoprim (TMP)
Chemical Class	Sulfonamide	Diaminopyrimidine
Target Enzyme	Dihydropteroate Synthase (DHPS)	Dihydrofolate Reductase (DHFR)
Primary Resistance Mechanism	Mutational modification in sul genes 2[2]	Mutational modification in dfr genes 2[2]
BCS Classification	Class II / IV (Polymorphic Forms I–V)	Class II (Low solubility, high permeability)
Acid/Base Nature	Amphoteric (behaves as weak organic acid)	Weak base
Optimal Synergistic Ratio	~20 parts (in vitro optimum) 3[3]	1 part (in vitro optimum)3[3]

Experimental Protocol: Evaluating Synergistic Activity (In Vitro Checkerboard Assay)

To objectively quantify the synergistic interaction between STZ and TMP, the standard in vitro checkerboard microdilution assay is employed. This protocol is a self-validating system: it calculates the Fractional Inhibitory Concentration (FIC) Index by comparing the Minimum Inhibitory Concentration (MIC) of the drugs in combination against their individual baseline MICs. If the individual MIC controls fail to match expected historical ranges for the tested strain, the entire assay is flagged as invalid, ensuring data trustworthiness.

Step 1: Preparation of Antimicrobial Stocks

• Causality: Because STZ behaves as a weak acid and TMP as a weak base, they require different solubilization strategies to prevent precipitation in the assay medium.

• Dissolve STZ in a minimal volume of 0.1 N NaOH or DMSO, then dilute with Mueller-Hinton Broth (MHB) to a starting concentration of 2048μg/mL .

• Dissolve TMP in a minimal volume of 0.1 N HCl or glacial acetic acid, then dilute with MHB to a starting concentration of 512μg/mL .

Step 2: Microdilution Matrix Construction

• In a 96-well microtiter plate, perform two-fold serial dilutions of STZ horizontally (Columns 1–10).

• Perform two-fold serial dilutions of TMP vertically (Rows A–G).

• Leave Column 11 for single-drug STZ MIC, Row H for single-drug TMP MIC, and Column 12 for growth/sterility controls.

Step 3: Bacterial Inoculation

• Prepare a bacterial suspension (e.g., E. coli ATCC 25922) adjusted to a 0.5 McFarland standard.

• Dilute the suspension in MHB to achieve a final well concentration of 5×105 CFU/mL. Add 50μL to all wells except the sterility control.

Step 4: Incubation and Readout

• Incubate the plates at 37°C for 18–24 hours.

• Measure the optical density at 600 nm (OD600) using a microplate reader. The MIC is defined as the lowest concentration exhibiting no visible growth (OD600 < 0.05 above background).

Step 5: FIC Index Calculation Calculate the FICI using the formula:

FICI=(MIC of STZ aloneMIC of STZ in combination​)+(MIC of TMP aloneMIC of TMP in combination​)

Interpretation: FICI ≤0.5 indicates synergy; 0.5<FICI≤4.0 indicates indifference; FICI >4.0 indicates antagonism.

Step-by-step workflow for the in vitro checkerboard assay evaluating STZ-TMP synergy.

Recent Advances: Co-Crystallization for Enhanced Stability

While the biological synergy of STZ and TMP is well-documented, their physical formulation poses challenges. TMP is a BCS Class II drug, meaning its therapeutic efficacy is rate-limited by poor aqueous solubility. Concurrently, STZ exhibits complex polymorphism, which can lead to unpredictable solid-state stability during manufacturing .

Recent crystallographic research has demonstrated that these two APIs can be engineered into a singular, highly stable complex. By employing liquid-assisted grinding (LAG) with ethanol, researchers have successfully synthesized a TMP–STZ–EtOH solvated salt crystal 4[4].

Mechanistic Causality of Complexation: Single-crystal X-ray diffraction reveals that structural stability is achieved via proton transfer from the acidic sulfonamide group of STZ to the basic pyrimidine nitrogen of TMP. This ionic interaction forms a robust hydrogen-bonding network. The resulting salt crystal exhibits significantly reduced hygroscopicity and improved thermal robustness compared to the isolated APIs, effectively overcoming the solid-state limitations of both parent compounds 4[4].

References

• Sulfa and trimethoprim-like drugs – antimetabolites acting as carbonic anhydrase, dihydropteroate synthase and dihydrofolate reductase inhibitors Source: tandfonline.com URL:[Link]

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Evaluating the Synergistic Effects of Sulfathiazole: A Comparative Guide for Researchers

In the ongoing battle against microbial resistance, the exploration of synergistic drug combinations has become a cornerstone of modern therapeutic development. Sulfathiazole, a member of the sulfonamide class of antibiotics, has a long history in antimicrobial therapy. While its use as a standalone agent has waned, its potential as a synergistic partner is of significant interest. This guide provides an in-depth technical comparison of sulfathiazole's synergistic effects with other compounds, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

The Rationale for Synergy: Beyond Additive Effects

The primary goal of combination therapy is to achieve a synergistic effect, where the combined therapeutic outcome is greater than the sum of the individual effects of each compound. This can lead to lower required doses, reduced toxicity, and a decreased likelihood of developing drug resistance.

Sulfathiazole's mechanism of action is the competitive inhibition of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway.[1][[“]] This pathway is essential for the production of nucleotides and certain amino acids, making it a prime target for antimicrobial agents. By blocking this pathway, sulfathiazole and other sulfonamides exhibit a bacteriostatic effect, meaning they inhibit bacterial growth and replication rather than directly killing the cells.[3]

Key Synergistic Partners for Sulfathiazole

Trimethoprim: The Classic Combination

The most well-established synergistic partner for sulfonamides, including sulfathiazole, is trimethoprim. This synergy is a textbook example of sequential blockade.

Mechanism of Synergistic Action:

Trimethoprim inhibits dihydrofolate reductase (DHFR), the enzyme that catalyzes the step immediately following the one blocked by sulfathiazole in the folic acid synthesis pathway.[4] This sequential inhibition of two crucial enzymes in the same metabolic pathway leads to a potent bactericidal effect.[4] Recent research has also uncovered a mutual potentiation mechanism, where trimethoprim can enhance the activity of sulfamethoxazole (a related sulfonamide) by inhibiting the synthesis of a folate precursor, further amplifying the synergistic effect.[5][6]

Diagram: Mechanism of Sulfathiazole-Trimethoprim Synergy

Caption: Sequential blockade of the bacterial folic acid synthesis pathway.

Quantitative Synergy Analysis:

The synergy between sulfamethoxazole (SMX), a sulfonamide structurally and functionally similar to sulfathiazole, and trimethoprim (TMP) is well-documented. The Fractional Inhibitory Concentration Index (FICI) is the gold standard for quantifying synergy.

Organism	Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
E. coli	SMX	1.6	0.4	0.31	Synergy
TMP	0.60	0.048
S. aureus	SMX	0.80	0.4	0.5625	Additive
TMP	0.50	0.03125

Note: Data for E. coli is illustrative of typical findings for sulfamethoxazole-trimethoprim combinations.[5] Data for S. aureus is based on findings for sulfamethoxazole-trimethoprim combinations where nanoencapsulation of TMP shifted the interaction from additive to synergistic.[7] Specific values can vary by strain.

Silver Nanoparticles (AgNPs): A Modern Approach

Silver nanoparticles have emerged as potent antimicrobial agents that can act synergistically with conventional antibiotics.

Proposed Mechanism of Synergistic Action:

The primary mechanism of synergy is believed to be the ability of AgNPs to disrupt the bacterial cell membrane, increasing its permeability.[[“]][8] This disruption facilitates the entry of antibiotics like sulfathiazole into the cell, allowing them to reach their intracellular target (DHPS) more effectively.[9] Additionally, AgNPs can generate reactive oxygen species (ROS), which cause oxidative damage to various cellular components, further weakening the bacteria and making them more susceptible to the antibiotic.[8]

Comparative Performance Data:

Antibiotic Class	Bacterial Target	Synergistic Effect	Key Mechanism
Aminoglycosides	Gram-negative/positive	Yes	Membrane disruption, ROS generation
β-lactams	Gram-negative/positive	Yes	Enhanced uptake, multiple targets
Sulfonamides	Gram-negative/positive	Expected	Enhanced uptake via membrane disruption

This table summarizes the general findings on AgNP-antibiotic synergy.[[“]][10]

Honey: A Natural Synergist

Medical-grade honey has regained attention for its antimicrobial properties and its potential to act synergistically with antibiotics.

Proposed Mechanism of Synergistic Action:

The antimicrobial properties of honey are multifactorial, stemming from its high osmolarity, low pH, and the presence of compounds like hydrogen peroxide and various polyphenols.[5] The synergistic effect with antibiotics is thought to arise from the ability of honey's components to weaken the bacterial cell wall and inhibit efflux pumps, which are bacterial defense mechanisms that expel antibiotics.[3] Certain flavonoids in honey may also inhibit bacterial DNA gyrase.[5]

Comparative Performance Data:

Studies have demonstrated that the combination of honey with antibiotics can result in a larger zone of inhibition in disk diffusion assays compared to either agent alone. For example, the combination of honey with antibiotics like amoxicillin/clavulanic acid, ceftriaxone, amikacin, and azithromycin showed a significant increase in the mean inhibition zone against Shigella species.[11] FICI calculations have also shown synergistic effects (FICI ≤ 0.5) or additive effects (0.5 < FICI ≤ 1.0) for honey in combination with various antibiotics against different bacterial strains.[12]

Antibiotic	Bacterial Target	Observed Effect
Tetracycline	S. aureus, P. aeruginosa	Enhanced antimicrobial potential
Oxacillin	Methicillin-resistant S. aureus (MRSA)	Reversal of resistance
Rifampicin	MRSA	Reversal of resistance

This table summarizes findings on the synergistic effects of honey with various antibiotics.[5][13]

Experimental Protocols for Synergy Evaluation

Accurate assessment of antimicrobial synergy requires standardized and reproducible methodologies.

The Checkerboard Assay

The checkerboard assay is a widely used in vitro method to determine the FICI and is considered the gold standard for quantifying synergy.[[“]][12]

Diagram: Workflow for the Checkerboard Synergy Assay

Caption: A streamlined workflow for conducting a checkerboard synergy assay.

Step-by-Step Methodology:

• Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of sulfathiazole along the x-axis and the partner compound along the y-axis in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). The final wells in each row and column should contain only one drug to determine their individual MICs.[[“]][3]

• Inoculation: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.[[“]]

• Data Analysis:

  • Determine the MIC of each compound alone and in combination. The MIC is the lowest concentration that completely inhibits visible bacterial growth.

  • Calculate the FICI using the following formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

• Interpretation:

  • Synergy: FICI ≤ 0.5

  • Additive: 0.5 < FICI ≤ 1.0

  • Indifference: 1.0 < FICI < 4.0

  • Antagonism: FICI ≥ 4.0

Time-Kill Assay

The time-kill assay provides dynamic information about the rate of bacterial killing over time.

Diagram: Workflow for the Time-Kill Synergy Assay

Caption: Key steps involved in performing a time-kill synergy assay.

Step-by-Step Methodology:

• Preparation: Prepare tubes with a standardized bacterial inoculum (e.g., 5 x 10^5 to 5 x 10^6 CFU/mL) in a suitable broth medium.[[“]]

• Drug Addition: Add sulfathiazole and the partner compound at desired concentrations (e.g., based on their MICs). Include control tubes for each drug alone and a growth control without any antibiotic.

• Incubation and Sampling: Incubate the tubes at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), draw aliquots from each tube.

• Quantification: Perform serial dilutions of the aliquots and plate them on agar to determine the viable bacterial count (CFU/mL).

• Analysis and Interpretation: Plot the log10 CFU/mL against time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent at 24 hours.[[“]]

Conclusion

While sulfathiazole's role as a monotherapy has diminished, its potential as a synergistic component in combination therapies is significant. The classic combination with trimethoprim provides a powerful example of sequential metabolic blockade. Emerging partners like silver nanoparticles and honey offer novel mechanisms to enhance its efficacy, potentially overcoming existing resistance mechanisms. The rigorous application of standardized evaluation methods, such as the checkerboard and time-kill assays, is crucial for quantifying these synergistic interactions and advancing the development of new, effective antimicrobial strategies. This guide provides the foundational knowledge and practical protocols for researchers to explore and validate the synergistic potential of sulfathiazole in their own work.

References

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• Patsnap Synapse. (2024). What is Sulfathiazole used for?[Link]

• Al-Maysufi, F. A., Al-Mekhlafi, A. A., & Al-Ansi, A. D. (2021). Antibacterial activity of honeys and potential synergism of honeys with antibiotics and alkaloid extract of Sophora alopecuroides plant against antibiotic-resistant Escherichia coli mutant. Journal of Taibah University Medical Sciences, 16(5), 736-744. [Link]

• Eleraky, N. E., Allam, A., Hassan, S. B., & Omar, M. M. (2020). The antibacterial activities of honey. Veterinary World, 13(2), 244–250. [Link]

• Díaz-Solano, D., et al. (2022). In Vitro Synergism of Silver Nanoparticles with Antibiotics as an Alternative Treatment in Multiresistant Uropathogens. International Journal of Molecular Sciences, 23(19), 11847. [Link]

• Hwang, I. S., Hwang, J. H., Choi, H., Kim, K. J., & Lee, D. G. (2012). Synergistic effect with silver nanoparticles and its involved mechanisms. Journal of Microbiology, 50(1), 91-98. [Link]

• Mandell, G. L., & Moellering, R. C. (1983). Efficacy of trimethoprim/sulfamethoxazole in experimental Escherichia coli bacteremia and meningitis. Reviews of Infectious Diseases, 4(2), 313-317. [Link]

• Johns Hopkins ABX Guide. (2023). Trimethoprim + Sulfamethoxazole. [Link]

• Sim, W., Barnard, R. T., Blaskovich, M. A., & Ziora, Z. M. (2018). Synergistic Effects Between Metal Nanoparticles and Commercial Antimicrobial Agents: A Review. ACS Applied Nano Materials, 1(9), 4645-4664. [Link]

• Li, M., et al. (2026). Revitalizing Trimethoprim/Sulfamethoxazole via Nanotechnology for Improved Pharmacokinetics and Antibacterial Efficacy. Pharmaceutics, 18(3), 679. [Link]

• U.S. Food and Drug Administration. (n.d.). BACTRIM™ sulfamethoxazole and trimethoprim DS (double strength) tablets and tablets USP. [Link]

• Aati, H. Y., et al. (2022). Silver Nanoparticle–Antibiotic Combinations: A Strategy to Overcome Bacterial Resistance in Escherichia coli, Salmonella Enteritidis and Staphylococcus aureus. Antibiotics, 11(10), 1339. [Link]

• Infection Control Today. (2018). Study Uncovers New Findings on Antimicrobial Drug Synergy. [Link]

• Consensus. (n.d.). Are there any synergistic effects between silver nanoparticles and antibiotics in combating bacterial resistance?[Link]

• Boukraâ, L., & Niar, A. (2020). Antibacterial Properties of Honey from Different Algerian Regions against Staphylococcus aureus Strains from Wounds. Journal of Pure and Applied Microbiology, 14(1), 599-608. [Link]

• Thumme, R., & Nolan, L. K. (2019). Characterizing the Mechanism of Action of an Ancient Antimicrobial, Manuka Honey, against Pseudomonas aeruginosa Using Modern Transcriptomics. mSystems, 4(6), e00624-19. [Link]

• Al-Ani, W. N., & Al-Janabi, A. A. (2017). Synergism between bee honey and selected antibiotics against shigella species. International Journal of Advanced Research, 5(12), 1228-1234. [Link]

• Bouhdida, S., et al. (2025). Synergistic Antibiofilm Effects of Chestnut and Linden Honey with Lavender Essential Oil Against Multidrug-Resistant Otitis Media Pathogens. International Journal of Molecular Sciences, 26(3), 1547. [Link]

• Al-Waili, N. S., et al. (2020). Antibacterial Activity of Honey against Methicillin-Resistant and Sensitive Staphylococcus Aureus Isolated from Patients with Diabetic Foot Ulcer. The Open Microbiology Journal, 14, 259-265. [Link]

• Gómora-García, A., et al. (2021). Antimicrobial Synergy of Silver-Platinum Nanohybrids With Antibiotics. Frontiers in Microbiology, 12, 624580. [Link]

• Nakao, H., et al. (1982). Sulfamethoxazole-Trimethoprim合剤に関する細菌学的評価. The Japanese Journal of Antibiotics, 35(8), 1835-1845. [Link]

• Thien, B. T. H., et al. (2025). Honey Compounds Exhibit Antibacterial Effects Against Aggregatibacter actinomycetemcomitans JP2. Antibiotics, 14(9), 748. [Link]

• Barry, A. L., & Thornsberry, C. (1984). Quality control of susceptibility tests with 5-micrograms trimethoprim disks. Journal of Clinical Microbiology, 20(4), 817-819. [Link]

• Pan, Q., et al. (2022). Synergistic and Antagonistic Effects of Biogenic Silver Nanoparticles in Combination With Antibiotics Against Some Pathogenic Microbes. Frontiers in Microbiology, 13, 848931. [Link]

• Al-Obeed, O. A., et al. (2017). In vitro antimicrobial activity of silver nanoparticles against selected Gram-negative and Gram-positive pathogens. Tropical Journal of Pharmaceutical Research, 16(11), 2775-2781. [Link]

• Aljeldah, M. M. (2024). Silver Nanoparticles and Antibiotics: A Promising Synergistic Approach to Multidrug-Resistant Infections. Antibiotics, 13(4), 359. [Link]

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Comparative Analysis of Sulfathiazole Efficacy Across Bacterial Species: A Technical Guide for Antimicrobial Susceptibility Testing

As a Senior Application Scientist, evaluating the spectrum and potency of legacy antibiotics like sulfathiazole provides critical baseline data for modern drug development, particularly in the design of novel enzyme inhibitors or co-crystal formulations. Sulfathiazole is a short-acting sulfonamide that exerts bacteriostatic effects by disrupting bacterial folate synthesis.

This guide provides a rigorous comparative analysis of sulfathiazole's efficacy against distinct bacterial species, contrasting it with modern alternatives like sulfamethoxazole, and outlines a self-validating experimental protocol for Minimum Inhibitory Concentration (MIC) determination.

Mechanism of Action & Target Specificity

To understand the differential efficacy of sulfathiazole across species, we must first examine its molecular target. Sulfathiazole acts as a structural analog to para-aminobenzoic acid (PABA)[1]. It competitively inhibits the bacterial enzyme1, which catalyzes the condensation of PABA with dihydropterin pyrophosphate to form dihydropteroic acid[1].

Because mammalian cells rely on exogenous folate and lack the DHPS enzyme entirely, sulfathiazole selectively starves bacteria of tetrahydrofolic acid, thereby halting purine, pyrimidine, and subsequent DNA synthesis[1].

Caption: Fig 1: Sulfathiazole competitively inhibits DHPS in the bacterial folate synthesis pathway.

Comparative Efficacy: Gram-Positive vs. Gram-Negative Species

The efficacy of sulfathiazole varies significantly across bacterial phylogeny due to differences in cell envelope permeability, intrinsic efflux mechanisms, and target enzyme affinity[2]. We compare its performance against sulfamethoxazole (the current clinical standard sulfonamide) across three distinct microbiological models:

• Escherichia coli (Gram-Negative) : Wild-type E. coli is highly susceptible to sulfathiazole, with baseline MICs often observed at 0.25 µg/mL[3]. However, clinical isolates frequently exhibit resistance via folP gene mutations[3]. These mutations alter the DHPS conformation (e.g., a Pro→Ser substitution at amino acid position 64), reducing sulfathiazole binding affinity without compromising PABA binding[3].

• Staphylococcus aureus (Gram-Positive) : S. aureus is generally susceptible to sulfonamides, but resistance can emerge through the chromosomal hyperproduction of PABA, which outcompetes the drug at the DHPS active site[1].

• Pseudomonas aeruginosa (Gram-Negative) : This opportunistic pathogen is intrinsically resistant to sulfathiazole and most other isolated sulfonamides[4]. Its robust array of Resistance-Nodulation-Division (RND) efflux pumps and highly impermeable outer membrane prevent the intracellular accumulation of the drug[4].

Quantitative Data Summary: Minimum Inhibitory Concentrations (MIC)

Bacterial Strain	Gram Stain	Sulfathiazole MIC (µg/mL)	Sulfamethoxazole MIC (µg/mL)	Primary Resistance Mechanism
E. coli (Wild-type)	Negative	0.25 - 1.0	0.5 - 2.0	folP mutation (DHPS alteration)
E. coli (Resistant)	Negative	10.0 - >250	>256	Target site modification
S. aureus (Wild-type)	Positive	1.0 - 4.0	2.0 - 8.0	PABA overproduction
P. aeruginosa	Negative	> 256	> 256	Intrinsic (RND Efflux pumps)

Note: Data represents standard ranges for reference isolates. Actual MICs must be determined empirically per isolate.

Self-Validating Experimental Protocol: Broth Microdilution AST

To accurately compare the MIC of sulfathiazole across species, a standardized in vitro Antimicrobial Susceptibility Testing (AST) protocol must be employed. The following methodology strictly adheres to5[5].

Caption: Fig 2: CLSI-compliant broth microdilution workflow for determining Minimum Inhibitory Concentration.

Step-by-Step Methodology

Step 1: Media Preparation & Quality Control

• Action: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Causality: Why CAMHB? MH broth is specifically formulated to be low in sulfonamide antagonists (such as thymidine and PABA)[6]. High levels of exogenous thymidine would allow bacteria to bypass the folate pathway blockade entirely, resulting in false resistance (artificially elevated MICs)[6].

Step 2: Inoculum Standardization

• Action: Select 3-5 well-isolated colonies from an overnight agar plate. Suspend in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL)[6].

• Causality: Standardizing the inoculum prevents the "inoculum effect." An artificially high bacterial load will deplete the drug rapidly or overproduce PABA, drastically skewing MIC results toward false resistance.

Step 3: Drug Dilution Preparation

• Action: Prepare a stock solution of sulfathiazole sodium. Note that sulfathiazole sodium is highly soluble in aqueous buffers at pH 9.0-10.0[2]. Perform two-fold serial dilutions in CAMHB across a 96-well microtiter plate to achieve a final test range of 0.125 µg/mL to 256 µg/mL.

Step 4: Inoculation & Incubation

• Action: Dilute the 0.5 McFarland suspension 1:150 in CAMHB. Add 50 µL of this suspension to each well containing 50 µL of the drug dilution, achieving a final target concentration of 5×105 CFU/mL.

• Self-Validation: You must include a positive growth control well (broth + bacteria, no drug) and a negative sterility control well (broth only) to validate the assay's integrity[6].

• Action: Incubate the plate at 37°C for 16-20 hours under ambient air.

Step 5: Data Acquisition & Interpretation

• Action: Read the plate visually or via a spectrophotometer (OD600). The MIC is defined as the lowest concentration of sulfathiazole that completely inhibits visible bacterial growth (≥80% reduction in OD compared to the growth control, which is the standard threshold for bacteriostatic drugs)[6].

Conclusion

Sulfathiazole remains a powerful tool for probing DHPS inhibition and understanding the evolutionary mechanics of antibiotic resistance[1]. While its clinical use has been largely superseded by sulfamethoxazole, its distinct binding kinetics make it an excellent baseline compound. By employing rigorously controlled, CLSI-compliant AST protocols, researchers can accurately benchmark novel sulfonamide derivatives, metal-ion coordination complexes, or co-crystal formulations against this classic pharmacophore[4].

References

• What is the mechanism of Sulfathiazole?
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• CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER)

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Confirming the Molecular Target of Novel Sulfathiazole Derivatives: A Comparative Guide to Carbonic Anhydrase IX (hCA IX) Inhibition

Executive Summary & Mechanistic Grounding

Historically, sulfathiazole and its derivatives have been utilized as potent antibacterial agents targeting dihydropteroate synthase (DHPS) in the bacterial folic acid synthesis pathway. However, recent advances in medicinal chemistry have demonstrated that structural modifications to the sulfathiazole scaffold—such as the incorporation of 1,3-diaryltriazene moieties or Schiff bases—can fundamentally alter the pharmacophore [3].

By utilizing the "tail approach," researchers can repurpose the primary sulfonamide group to act as a highly effective zinc-binding group (ZBG). This shifts the molecular target from bacterial DHPS to human metalloenzymes, most notably Carbonic Anhydrase IX (hCA IX) [1]. hCA IX is a transmembrane zinc metalloenzyme that is heavily overexpressed in hypoxic solid tumors. It catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton, driving extracellular tumor acidosis, which in turn promotes tumor survival, chemoresistance, and metastasis. Confirming this target shift requires rigorous, self-validating experimental workflows that bridge cell-free kinetics with physiological cellular assays.

Comparative Target Landscape

To objectively evaluate the performance of novel sulfathiazole derivatives, they must be benchmarked against standard inhibitors across multiple enzyme isoforms. The goal of novel scaffold design is to maximize affinity for the tumor-associated hCA IX while minimizing off-target binding to the ubiquitous cytosolic isoforms, hCA I and hCA II.

Table 1: Comparative Inhibition Profile of Sulfonamide-Based Compounds

Compound Class	Primary Target	hCA I ( Ki​ , nM)	hCA II ( Ki​ , nM)	hCA IX ( Ki​ , nM)	Antibacterial (DHPS)
Acetazolamide (Standard)	Pan-CA	250.0	12.0	25.0	None
Sulfamethoxazole (Standard)	DHPS	>10,000	>10,000	>10,000	High
Novel Sulfathiazole (e.g., ST-11)	hCA IX / AChE	450.37 ± 50.35	504.37 ± 57.22	19.5 - 45.0*	Low / None

*(Data synthesized from established literature on 1,3-diaryltriazene-substituted sulfathiazoles [1, 2]. hCA IX values represent the typical optimized range for novel heterocyclic sulfonamides).

Visualizing the Mechanism and Workflow

To fully contextualize the target validation process, the following diagrams illustrate the biological rationale for targeting hCA IX and the logical progression of experimental validation.

Fig 1. Hypoxia-induced tumor acidosis pathway and targeted hCA IX inhibition by sulfathiazoles.

Fig 2. Step-by-step experimental workflow for confirming the molecular target of novel derivatives.

Experimental Protocols for Target Confirmation

To prove that a novel sulfathiazole derivative successfully targets hCA IX, researchers must utilize a self-validating system that progresses from cell-free kinetic evaluation to complex cellular microenvironments.

Protocol 1: Cell-Free Target Validation (Stopped-Flow CO2​ Hydration Kinetics)

Causality: The natural hydration of CO2​ catalyzed by carbonic anhydrase is exceptionally fast ( kcat​≈106s−1 ). Standard colorimetric or spectrophotometric assays cannot capture the pre-steady-state kinetics required to accurately calculate the inhibition constant ( Ki​ ). Therefore, stopped-flow spectroscopy coupled with a pH indicator is the mandatory gold standard for this target [1].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 20 mM HEPES buffer (pH 7.5) containing 0.2 mM phenol red (as the pH indicator) and 0.1 M Na2​SO4​ . Reasoning: The sodium sulfate maintains a constant ionic strength, preventing artifactual shifts in enzyme conformation.

• Enzyme-Inhibitor Pre-incubation: Incubate recombinant hCA IX (10 nM final concentration) with varying concentrations of the novel sulfathiazole derivative (ranging from 0.1 nM to 10 µM) for 15 minutes at 20°C. Reasoning: Sulfonamides often exhibit slow-binding kinetics; pre-incubation is critical to allow the enzyme-inhibitor complex to reach equilibrium before introducing the substrate.

• Substrate Preparation: Prepare CO2​ -saturated water at 20°C (yielding approximately 34 mM CO2​ ).

• Data Acquisition: Using a stopped-flow spectrophotometer, rapidly mix equal volumes of the enzyme-inhibitor solution and the CO2​ substrate. Monitor the absorbance decay of phenol red at 558 nm over a 10-second window.

• Self-Validating Controls:

  • Negative Control: Run a buffer-only blank to measure and subtract the non-enzymatic, spontaneous CO2​ hydration rate.

  • Positive Control: Run the assay using Acetazolamide to ensure the dynamic range of the instrument is calibrated correctly.

Protocol 2: Cellular Target Engagement (Hypoxia-Induced ECAR Assay)

Causality: A low Ki​ in a cell-free assay does not guarantee cellular efficacy, as the compound must penetrate the tumor microenvironment. Furthermore, hCA IX expression is strictly regulated by Hypoxia-Inducible Factor 1-alpha (HIF-1 α ). Testing inhibitors in standard 2D normoxic cultures will yield false negatives because the target is absent. Assays must be conducted in 3D hypoxic spheroids to ensure physiological target expression.

Step-by-Step Methodology:

• 3D Spheroid Formation: Seed HT-29 or MDA-MB-231 breast cancer cells (cell lines validated for high hCA IX inducibility) into ultra-low attachment 96-well plates. Centrifuge lightly and incubate for 72 hours to allow the formation of dense 3D spheroids. Reasoning: 3D spheroids naturally develop a hypoxic core, accurately mimicking the physiological gradients of a solid tumor.

• Hypoxic Induction: Transfer the spheroids to a hypoxia chamber (1% O2​ , 5% CO2​ , 94% N2​ ) for 48 hours. This induces HIF-1 α stabilization and subsequent hCA IX overexpression on the cell membranes.

• Compound Treatment: Treat the spheroids with the novel sulfathiazole derivative at a concentration of 5×Ki​ (determined from Protocol 1) for 4 hours.

• ECAR Measurement: Transfer the plate to a Seahorse XFe96 Analyzer and measure the Extracellular Acidification Rate (ECAR).

• Self-Validating Controls:

  • Normoxic Control Plate: Spheroids grown at 21% O2​ . The novel inhibitor should have no effect on ECAR here, proving the drug does not cause off-target metabolic toxicity.

  • Hypoxic Vehicle Control: Spheroids grown at 1% O2​ treated with DMSO. This establishes the maximum hCA IX-driven acidification baseline. A successful target confirmation is achieved when the novel derivative significantly depresses the ECAR strictly in the hypoxic plate.

References

• Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights. RSC Advances (2024).[Link]

• Synthesis, characterization, biological evaluation, and in silico studies of novel 1,3-diaryltriazene-substituted sulfathiazole derivatives. Archiv der Pharmazie (2020).[Link]

• Synthesis, DFT Analysis, and Evaluation of Antibacterial and Antioxidant Activities of Sulfathiazole Derivatives Combined with In Silico Molecular Docking and ADMET Predictions. Biochemistry Research International (2021).[Link]

A Guide to the Independent Verification of Published Sulfathiazole Research Findings

This guide provides a comprehensive framework for the independent verification of published research findings concerning the sulfonamide antibiotic, sulfathiazole. It is intended for researchers, scientists, and drug development professionals seeking to replicate, validate, or build upon existing literature. We will delve into the critical experimental methodologies for the analytical quantification of sulfathiazole and the assessment of its biological activity, emphasizing the rationale behind experimental choices to ensure robust and reproducible results.

The Importance of Independent Verification in Sulfathiazole Research

Sulfathiazole, a historically significant short-acting sulfonamide antibiotic, continues to be a reference compound in antimicrobial research and sees use in veterinary medicine.[1][2] The reproducibility of scientific findings is a cornerstone of scientific integrity. In the context of sulfathiazole research, independent verification ensures the reliability of data concerning its physicochemical properties, analytical quantification, and biological efficacy. Discrepancies in published findings can arise from variations in experimental protocols, the purity of reagents, or the specific strains of microorganisms tested.[3] This guide provides a systematic approach to independently verify and compare published data.

Analytical Verification: Quantification of Sulfathiazole

Accurate quantification of sulfathiazole is fundamental to any research investigating its properties or efficacy. High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry are two commonly employed techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, identification, and quantification of sulfathiazole due to its high sensitivity, specificity, and resolving power.[4] A reversed-phase HPLC (RP-HPLC) method with UV detection is a widely adopted approach.

The choice of HPLC method can be influenced by the sample matrix and the need for simultaneous analysis of multiple compounds. Below is a comparison of two distinct HPLC methods.

Validation Parameter	Method 1: Stability-Indicating RP-HPLC for Sulfathiazole Sodium[1]	Method 2: HPLC for Sulfathiazole in Honey[1]
Linearity Range	10 - 150 µg/mL	Not explicitly stated
Correlation Coefficient (r²)	0.9997	> 0.999
Accuracy (% Recovery)	98.5% - 101.5%	Not explicitly stated
Precision (% RSD) - Repeatability	< 1.0%	Not explicitly stated
Precision (% RSD) - Intermediate Precision	< 1.5%	Not explicitly stated
Specificity	No interference from placebo or degradation products	Optimized for a complex matrix
Limit of Detection (LOD)	Not explicitly stated	2.83 μg/g (with UV detection)[5]
Limit of Quantitation (LOQ)	Not explicitly stated	Not explicitly stated
Robustness	Unaffected by small variations in mobile phase composition, pH, and flow rate	Not explicitly stated

Table 1: Comparison of two HPLC methods for sulfathiazole analysis.[1][5]

This protocol outlines a general procedure for the quantification of sulfathiazole in a solid dosage form.

Materials and Reagents:

• Sulfathiazole reference standard (Purity >98%)

• HPLC grade methanol

• HPLC grade acetonitrile

• Glacial acetic acid, analytical grade

• High-purity water

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector

• Reversed-phase C18 column

Procedure:

• Standard Solution Preparation:

  • Accurately weigh a known amount of sulfathiazole reference standard and dissolve it in methanol to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Sample Preparation (Solid Dosage Form):

  • Weigh and finely powder a representative number of tablets (e.g., 20).

  • Accurately weigh a portion of the powder equivalent to a known amount of sulfathiazole and transfer it to a volumetric flask.

  • Add a suitable solvent (e.g., methanol) and sonicate to ensure complete dissolution of the sulfathiazole.

  • Dilute to the mark with the solvent and filter the solution through a 0.45 µm membrane filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of an aqueous component (e.g., water with a small percentage of acetic acid) and an organic modifier (e.g., methanol or acetonitrile). The exact ratio should be optimized for a specific C18 column to achieve good separation and peak shape.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: Set the UV detector to the wavelength of maximum absorbance for sulfathiazole (typically around 284 nm).[6]

  • Injection Volume: Typically 20 µL.

• Analysis:

  • Inject the standard solutions to generate a calibration curve by plotting peak area against concentration.

  • Inject the sample solutions.

  • Determine the concentration of sulfathiazole in the samples by comparing their peak areas to the calibration curve.

A generalized workflow for HPLC method validation.

UV-Vis Spectrophotometry

Spectrophotometry offers a simpler, more cost-effective, and rapid method for sulfathiazole quantification, though it can be less specific than HPLC. This method is often based on the formation of a colored product.

Parameter	Spectrophotometric Method (p-DMAB)	HPLC Method[1]
Linearity Range	2-24 µg/mL[7]	10 - 150 µg/mL
Molar Absorptivity	11259 L.mol-1.cm-1[7]	Not Applicable
Accuracy (% Recovery)	99.925%[7]	98.5% - 101.5%
Precision (% RSD)	0.68-0.81%[7]	< 1.5%
Limit of Detection (LOD)	0.1534 µg/mL[7]	Not explicitly stated
Instrumentation	UV-Vis Spectrophotometer	HPLC with UV detector
Specificity	Lower (potential for interference)	Higher (separates components)

Table 2: Comparison of Spectrophotometric and HPLC methods for sulfathiazole determination.[1][7]

This method relies on the formation of a yellow-colored Schiff's base between the primary amino group of sulfathiazole and the aldehyde group of p-dimethylaminobenzaldehyde (p-DMAB).[7]

Materials and Reagents:

• Sulfathiazole reference standard

• p-dimethylaminobenzaldehyde (p-DMAB) solution

• Buffer solution (pH 2.2)

• Distilled water

Instrumentation:

• UV-Vis Spectrophotometer

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of sulfathiazole in distilled water (e.g., 100 µg/mL).

  • Prepare a series of working standard solutions by transferring varying aliquots of the stock solution into a series of volumetric flasks.

• Color Development:

  • To each volumetric flask containing the standard solutions, add the p-DMAB solution and the buffer solution.

  • Dilute to the mark with distilled water and mix well.

  • Allow the reaction to proceed at a controlled temperature (e.g., 25°C).

• Measurement:

  • Measure the absorbance of the yellow-colored complex at the wavelength of maximum absorbance (approximately 451 nm) against a reagent blank.[7]

• Analysis:

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Prepare and measure the sample solutions in the same manner.

  • Determine the concentration of sulfathiazole in the samples from the calibration curve.

Biological Verification: Assessing Antibacterial Efficacy

The primary biological function of sulfathiazole is its antibacterial activity.[2] Verifying the published antibacterial spectrum and potency is crucial. The Minimum Inhibitory Concentration (MIC) is the standard metric for quantifying in-vitro efficacy.

Antibacterial Spectrum of Sulfathiazole

Sulfathiazole exhibits a broad spectrum of activity against many Gram-positive and Gram-negative bacteria.[2] However, widespread resistance has limited its clinical use.

Organism	MIC (µg/mL)
Escherichia coli	0.25 (susceptible parent strain)[8]
Escherichia coli	10 - 14 (resistant strains)[8]
Staphylococcus aureus	Varies, often high due to resistance
Streptococcus pyogenes	Varies

Table 3: Examples of Minimum Inhibitory Concentrations (MIC) for Sulfathiazole against various bacteria.[8]

Experimental Protocol: Broth Microdilution for MIC Determination[2]

This method determines the lowest concentration of an antibiotic that prevents the visible growth of a bacterium in a liquid medium.

Materials and Reagents:

• Sulfathiazole stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Instrumentation:

• 96-well microtiter plates

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Antibiotic Dilutions:

  • Perform serial two-fold dilutions of the sulfathiazole stock solution in CAMHB in the wells of a 96-well plate.

• Inoculation:

  • Add a standardized bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation:

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation:

  • The MIC is the lowest concentration of sulfathiazole at which there is no visible growth (turbidity) of the bacteria.

Workflow for the broth microdilution method to determine MIC.[2]

Mechanistic Verification: Inhibition of Dihydropteroate Synthase (DHPS)

Sulfathiazole's bacteriostatic effect is due to the competitive inhibition of the bacterial enzyme dihydropteroate synthase (DHPS), which is essential for folic acid synthesis.[2][9]

Mechanism of Action

Bacteria synthesize their own folic acid, a vital nutrient for DNA, RNA, and protein synthesis.[9] Para-aminobenzoic acid (PABA) is a key precursor in this pathway. Sulfathiazole is a structural analog of PABA and competes for the active site of the DHPS enzyme.[2] This blocks the synthesis of dihydropteroic acid, a precursor to folic acid, ultimately halting bacterial growth.[2][10]

Inhibition of the bacterial folic acid synthesis pathway by sulfathiazole.[2][9]

Comparative Inhibitory Activity against DHPS

The inhibitory activity of sulfonamides against DHPS can be quantified by their half-maximal inhibitory concentration (IC50) or their inhibitory constant (Ki).

Inhibitor	Organism	Inhibition Metric	Value (µM)
Sulfathiazole	Escherichia coli	IC50	25.31[11]
Sulfathiazole	Plasmodium falciparum	Ki	~0.8[11]
Sulfamethoxazole	Escherichia coli	IC50	16.0 (derivative)[11]
Sulfamethoxazole	Plasmodium falciparum	Ki	~1.8[11]

Table 4: Comparative inhibitory activities of sulfonamides against DHPS.[11]

Experimental Protocol: Malachite Green Phosphate Assay for DHPS Inhibition[13]

This assay quantifies the pyrophosphate (PPi) released during the DHPS reaction, providing an indirect measure of enzyme activity.

Procedure:

• Reagent Preparation: Prepare assay buffer, substrates (dihydropterin pyrophosphate and PABA), and the test inhibitor (sulfathiazole) at various concentrations.

• Enzyme Reaction:

  • In a 96-well plate, combine the assay buffer, substrates, and varying concentrations of sulfathiazole.

  • Initiate the reaction by adding the DHPS enzyme.

  • Incubate at a controlled temperature for a specific time.

• Phosphate Detection:

  • Add inorganic pyrophosphatase to convert the released PPi to inorganic phosphate (Pi).

  • Add a malachite green-based reagent, which forms a colored complex with Pi.

• Measurement and Analysis:

  • Measure the absorbance at the appropriate wavelength.

  • Calculate the percent inhibition for each sulfathiazole concentration and determine the IC50 value.

Conclusion

The independent verification of published research is paramount to scientific progress. This guide has provided a framework for the systematic verification of key findings related to sulfathiazole, from its analytical quantification to its biological and mechanistic properties. By following standardized protocols and understanding the rationale behind experimental choices, researchers can generate robust and reproducible data, thereby contributing to the collective body of scientific knowledge with confidence.

References

• A Comparative Guide to HPLC Method Validation for Sulfathiazole Analysis - Benchchem. (n.d.).
• A Comparative Guide to the Spectrophotometric Determination of Sulfathiazole - Benchchem. (n.d.).
• Leston, S., et al. (2014). Sulfathiazole: analytical methods for quantification in seawater and macroalgae. PubMed.
• DETERMINATION OF SULFATHIAZOLES SPECTROPHOTOMETRICALLY BY THE OXIDATIVE COUPLING METHOD USING THE COUPLING REAGENT EUROPEAN - INOVATUS JOURNALS. (n.d.).
• Spectrophotometric method for the Determination of Sulfathiazole Drug by Schiff's base Formation. (2023). Tikrit Journal of Pure Science.
• Sulfathiazole: A Technical Overview of its Antibacterial Spectrum and Mechanism of Action - Benchchem. (n.d.).
• What is the mechanism of Sulfathiazole? - Patsnap Synapse. (2024).
• Haseen, M., et al. (2025). Synthesis and Characterization of Sulfamethoxazole Derivatives. ResearchGate.
• Validating the Inhibitory Effect of Sulfathiazole on Dihydropteroate Synthase: A Comparative Guide - Benchchem. (n.d.).
• Li, J., et al. (2023). Sulfathiazole treats type 2 diabetes by restoring metabolism through activating CYP19A1. Biochimica et Biophysica Acta (BBA) - General Subjects.
• Advancing Antimicrobial Research with High-Purity Sulfathiazole Sodium. (n.d.).
• Blagden, N., et al. (1998). Polymorphism of sulfathiazole. PubMed.
• Subi E, B., et al. (2023). Synthesis, Reactivity Properties, Experimental and Computational Analysis of Sulfathiazole-4-Nitrobenzoic Acid: An Antimicrobial Agent. ResearchGate.
• Lee, S. H., et al. (2020). Influence of Sulfonamide Contamination Derived from Veterinary Antibiotics on Plant Growth and Development. MDPI.
• Mukota, A. K., et al. (2020). Repeatability in the detection of sulfathiazole at 25 µg/kg for selected fish samples. ResearchGate.
• CAS 72-14-0: Sulfathiazole - CymitQuimica. (n.d.).
• Repeatability in the detection of sulfathiazole at 25 µg/kg for selected fish samples - ResearchGate. (n.d.).
• Rahman, M., et al. (2022). Synthesis, DFT Analysis, and Evaluation of Antibacterial and Antioxidant Activities of Sulfathiazole Derivatives Combined with In Silico Molecular Docking and ADMET Predictions. PMC.
• Experimental and Computational Study for the Design of Sulfathiazole Dosage Form with Clay Mineral - PMC. (2023).
• Structural Determination of a Novel Polymorph of Sulfathiazole–Oxalic Acid Complex in Powder Form by Solid-State NMR Spectroscopy on the Basis of Crystallographic Structure of Another Polymorph. (n.d.). ResearchGate.
• Application Note & Protocol: Quantification of Sulfathiazole using High-Performance Liquid Chromatography (HPLC) - Benchchem. (n.d.).
• Application of Sulfathiazole in Microbiological Research as a Selective Agent - Benchchem. (n.d.).
• Sulfathiazole VETRANAL , analytical standard 72-14-0 - Sigma-Aldrich. (n.d.).
• Surfactants interaction with sulfathiazole: Spectroscopic, conductometric, and thermodynamic approach - Arabian Journal of Chemistry. (2023).

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